(3-Acetyl-indol-1-yl)-acetic acid

• CAS: 501682-42-4

Core Science & Biosynthesis

(3-Acetyl-indol-1-yl)-acetic acid synthesis protocol

An In-Depth Technical Guide to the Synthesis of (3-Acetyl-indol-1-yl)-acetic acid

This guide provides a comprehensive, field-proven protocol for the synthesis of (3-Acetyl-indol-1-yl)-acetic acid, a valuable heterocyclic compound for research and development in medicinal chemistry. The narrative is structured to provide not just a series of steps, but a deep understanding of the chemical principles and strategic choices behind the protocol, ensuring both reproducibility and intellectual rigor for the practicing scientist.

Introduction and Strategic Overview

(3-Acetyl-indol-1-yl)-acetic acid and its derivatives are of significant interest due to the prevalence of the indole nucleus in a vast array of biologically active compounds and pharmaceuticals.[1] The structural motif of an acetic acid side chain on the indole nitrogen is a key feature in synthetic auxins and other molecules with potential therapeutic applications, such as anti-inflammatory agents.[2]

The synthesis of the target molecule is logically approached via a three-stage process, starting from readily available indole. This strategy is designed for efficiency, high yield, and accessibility of reagents.

• Stage I: C3-Acetylation of Indole. The initial challenge is the regioselective acetylation of the indole ring at the C3 position. While direct Friedel-Crafts acylation is possible, it can be complicated by side reactions, including N-acetylation and polymerization under harsh acidic conditions.[3][4] To circumvent this, we will employ a robust two-step method: initial diacetylation to form 1,3-diacetylindole, followed by selective, base-catalyzed removal of the more labile N-acetyl group.[5] This approach offers excellent control and high yields of the required 3-acetylindole intermediate.

• Stage II: N-Alkylation. The synthesized 3-acetylindole is then N-alkylated to introduce the acetic acid moiety. This is achieved through a classic nucleophilic substitution (SN2) reaction. The indole nitrogen is first deprotonated with a suitable base to form the indolide anion, a potent nucleophile, which then attacks an electrophilic acetic acid synthon, ethyl chloroacetate.[6][7]

• Stage III: Ester Hydrolysis. The final step is the saponification of the ethyl ester to yield the target carboxylic acid. This is a standard and high-yielding basic hydrolysis reaction.

The complete synthetic pathway is illustrated below.

Caption: Mechanism of 3-Acetylindole synthesis.

Detailed Experimental Protocol

Part A: Synthesis of 1,3-Diacetylindole

• To a 250 mL round-bottom flask, add indole (10.0 g, 85.4 mmol) and acetic anhydride (100 mL).

• With magnetic stirring, slowly add 85% phosphoric acid dropwise (approximately 2.5 mL).

• Attach a reflux condenser fitted with a drying tube (e.g., CaCl₂) and heat the mixture on a steam bath or in a heating mantle at 80-90 °C for 30 minutes. [5]4. Allow the reaction mixture to cool to room temperature, then pour it slowly into 500 mL of crushed ice with vigorous stirring.

• Neutralize the excess acetic anhydride and phosphoric acid by the slow, portion-wise addition of solid sodium bicarbonate until effervescence ceases.

• Allow the mixture to stand in an ice bath for 30 minutes to ensure complete precipitation of the product.

• Collect the solid product by vacuum filtration, wash the filter cake with cold water (3 x 50 mL), and air-dry.

• Recrystallize the crude product from ethanol to obtain 1,3-diacetylindole as colorless needles. An expected yield is approximately 55-60%. [5] Part B: Synthesis of 3-Acetylindole

• In a 250 mL round-bottom flask, suspend the crude 1,3-diacetylindole (10.0 g, 49.7 mmol) in ethanol (50 mL).

• Add a 2 N sodium hydroxide solution (100 mL).

• Stir the mixture and gently warm it (to approx. 40-50 °C) until all the solid has dissolved, indicating the completion of the hydrolysis. This typically occurs within 15-20 minutes. [5]4. Precipitate the product by pouring the reaction solution into 500 mL of cold water with stirring.

• Collect the solid by vacuum filtration, wash thoroughly with water to remove any residual base, and air-dry.

• Recrystallize the crude 3-acetylindole from ethanol to yield a crystalline solid. An expected yield from the diacetylindole is approximately 85-90%. [5]

Stage II: Synthesis of Ethyl (3-Acetyl-indol-1-yl)acetate (Intermediate 2)

Principle and Rationale

This step involves the N-alkylation of the 3-acetylindole intermediate. The reaction proceeds via an SN2 mechanism. The indole N-H is deprotonated by a moderately strong base, potassium carbonate, to form the nucleophilic indolide anion. This anion then attacks the electrophilic carbon atom of ethyl chloroacetate, displacing the chloride leaving group. [6]Dimethylformamide (DMF) is an excellent polar aprotic solvent for this reaction, as it effectively solvates the potassium cation without solvating the anion, thus enhancing its nucleophilicity. A phase-transfer catalyst such as tetrabutylammonium bromide (TBAB) can be added to facilitate the reaction, though it often proceeds well without it. [6]

Caption: N-Alkylation via SN2 mechanism.

Detailed Experimental Protocol

• To a dry 250 mL round-bottom flask equipped with a magnetic stirrer and a nitrogen inlet, add 3-acetylindole (5.0 g, 31.4 mmol) and anhydrous dimethylformamide (DMF, 80 mL).

• Add anhydrous potassium carbonate (6.5 g, 47.1 mmol).

• Stir the suspension at room temperature for 30 minutes.

• Add ethyl chloroacetate (4.0 mL, 37.7 mmol) dropwise to the mixture.

• Heat the reaction mixture to 60-70 °C and maintain this temperature, with stirring, for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After the reaction is complete (as indicated by the consumption of 3-acetylindole), cool the mixture to room temperature.

• Pour the reaction mixture into 400 mL of ice-cold water and stir for 30 minutes.

• Extract the aqueous mixture with ethyl acetate (3 x 100 mL).

• Combine the organic layers and wash with water (2 x 100 mL) and then with brine (1 x 100 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purify the resulting crude oil or solid by column chromatography on silica gel (using a hexane-ethyl acetate gradient) or by recrystallization from a suitable solvent system (e.g., ethanol/water) to obtain the pure ester.

Stage III: Synthesis of (3-Acetyl-indol-1-yl)-acetic acid (Final Product)

Principle and Rationale

The final transformation is the hydrolysis of the ethyl ester to the corresponding carboxylic acid. This reaction, known as saponification, is typically carried out under basic conditions. The hydroxide ion acts as a nucleophile, attacking the electrophilic carbonyl carbon of the ester. This leads to the formation of a tetrahedral intermediate which then collapses to give the carboxylate anion and ethanol. A final acidification step is required to protonate the carboxylate and yield the final carboxylic acid product.

Detailed Experimental Protocol

• Dissolve the ethyl (3-acetyl-indol-1-yl)acetate (4.0 g, 16.3 mmol) in a mixture of ethanol (50 mL) and water (25 mL) in a 250 mL round-bottom flask.

• Add sodium hydroxide (1.3 g, 32.6 mmol) to the solution and stir.

• Heat the mixture to reflux for 1-2 hours, monitoring the disappearance of the starting ester by TLC.

• After cooling to room temperature, remove the ethanol under reduced pressure.

• Dilute the remaining aqueous solution with water (50 mL) and wash with diethyl ether (2 x 30 mL) to remove any unreacted starting material.

• Cool the aqueous layer in an ice bath and acidify to pH 2-3 by the slow, dropwise addition of 2 M hydrochloric acid. A precipitate will form.

• Stir the mixture in the ice bath for 30 minutes to ensure complete precipitation.

• Collect the solid product by vacuum filtration, wash the filter cake with cold water, and dry under vacuum.

• If necessary, the final product can be further purified by recrystallization from an ethanol/water mixture.

Characterization and Data Summary

Proper characterization of the intermediates and the final product is crucial for validating the success of the synthesis. Below is a summary of key physical and chemical properties.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Appearance	Expected Melting Point (°C)
3-Acetylindole	C₁₀H₉NO	159.18 [8]	Crystalline solid	191-192 [5]
(3-Acetyl-indol-1-yl)-acetic acid	C₁₂H₁₁NO₃	217.22 [9]	Solid	Not widely reported

Spectroscopic data (¹H NMR, ¹³C NMR, IR, Mass Spectrometry) should be acquired to confirm the structures at each stage. Data for the parent compound, Indole-3-acetic acid, can be found in spectral databases for comparison.[10][11]

Conclusion

This guide details a logical and robust three-stage synthesis for (3-Acetyl-indol-1-yl)-acetic acid, beginning with indole. The protocol emphasizes strategic choices to ensure high yields and purity, such as the selective deacetylation of 1,3-diacetylindole and a standard N-alkylation/hydrolysis sequence. By providing a rationale for each procedural choice, this document serves as a practical and educational resource for researchers in synthetic and medicinal chemistry. The self-validating nature of the described protocols, combined with careful execution and characterization, will ensure the successful synthesis of this valuable chemical entity.

References

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• mzCloud. (2017). Indole 3 acetic acid. [Link]

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An In-depth Technical Guide to the Biological Activity of (3-Acetyl-indol-1-yl)-acetic acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

(3-Acetyl-indol-1-yl)-acetic acid represents a synthetically accessible derivative of the widely studied indole-3-acetic acid (IAA) scaffold. While direct biological data on this specific molecule is sparse in current literature, its structural components—the 3-acetylindole and N-substituted indole-3-acetic acid motifs—suggest a strong potential for a range of pharmacological activities. This guide provides a comprehensive analysis of the predicted biological profile of (3-Acetyl-indol-1-yl)-acetic acid based on the well-established activities of its parent structures. We will delve into the anticipated anti-inflammatory, anticancer, and antimicrobial properties, supported by detailed mechanistic insights and robust experimental protocols for validation. This document serves as a foundational resource for researchers embarking on the investigation of this promising compound.

Introduction: The Indole Nucleus as a Privileged Scaffold

The indole ring system is a cornerstone in medicinal chemistry, forming the core of numerous natural products and synthetic drugs with a wide array of biological functions.[1][2] Its unique electronic properties and ability to participate in various intermolecular interactions allow it to bind to a diverse range of biological targets. Indole derivatives are known to exhibit potent anti-inflammatory, anticancer, antioxidant, and antimicrobial activities.[2]

(3-Acetyl-indol-1-yl)-acetic acid combines two key pharmacophores: the 3-acetylindole group and the indole-3-acetic acid (IAA) backbone. IAA itself is a well-known phytohormone that also demonstrates significant biological effects in mammalian systems, including the modulation of inflammatory responses.[3] The addition of an acetyl group at the 3-position and the acetic acid moiety at the N1-position of the indole ring are expected to modulate the compound's physicochemical properties and biological target interactions.

Synthesis of (3-Acetyl-indol-1-yl)-acetic acid

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An In-Depth Technical Guide to the In Vitro Stability of (3-Acetyl-indol-1-yl)-acetic acid

Introduction: The Critical Role of In Vitro Stability in Early Drug Discovery

In the journey of a drug candidate from a promising hit to a viable therapeutic, the early assessment of its absorption, distribution, metabolism, and excretion (ADME) properties is paramount. Among these, in vitro stability is a critical gatekeeper, providing foundational insights into a compound's likely fate in vivo. This guide offers a comprehensive technical overview of the methodologies and strategic considerations for evaluating the in vitro stability of a novel compound, (3-Acetyl-indol-1-yl)-acetic acid. For researchers, scientists, and drug development professionals, understanding the inherent stability of a molecule is not merely a data point but a crucial element in building a predictive model of its pharmacokinetic profile and potential liabilities.

(3-Acetyl-indol-1-yl)-acetic acid, with its indole core, acetyl moiety, and acetic acid side chain, presents a unique combination of functional groups that may be susceptible to various degradation pathways. The indole ring is known for its susceptibility to oxidative metabolism, the acetyl group may undergo hydrolysis, and the carboxylic acid can be a site for conjugation reactions. Therefore, a thorough investigation of its stability in different biological matrices is essential. This guide will provide a structured approach to assessing the chemical, metabolic, and plasma stability of this compound, grounded in established scientific principles and regulatory expectations.

I. Chemical Stability Assessment: The Foundation of a Robust Profile

Before delving into complex biological systems, it is crucial to understand the inherent chemical stability of (3-Acetyl-indol-1-yl)-acetic acid. This baseline assessment helps to distinguish between chemical degradation and enzyme-mediated metabolism in subsequent assays. The primary factors influencing chemical stability are pH, temperature, and light.

A. pH-Dependent Hydrolysis

The presence of an acetyl group on the indole nitrogen suggests a potential for hydrolysis, particularly at non-neutral pH. This assay is designed to evaluate the compound's stability across a physiologically relevant pH range.

Experimental Rationale: By incubating the compound in buffers of varying pH, we can identify conditions that may lead to the cleavage of the acetyl group or other pH-labile bonds. This information is critical for formulation development and for understanding potential degradation in different compartments of the gastrointestinal tract.

Experimental Protocol: pH Stability

• Preparation of Buffers: Prepare a series of buffers at pH 3.0, 5.0, 7.4, and 9.0. Standard buffers such as citrate (for acidic pH), phosphate (for neutral pH), and borate (for alkaline pH) are suitable.

• Compound Preparation: Prepare a stock solution of (3-Acetyl-indol-1-yl)-acetic acid in a suitable organic solvent (e.g., DMSO or acetonitrile) at a concentration of 10 mM.

• Incubation: Dilute the stock solution into each buffer to a final concentration of 10 µM. The final concentration of the organic solvent should be kept low (e.g., <1%) to minimize its effect on stability.

• Time Points: Incubate the solutions at a constant temperature, typically 37°C, to mimic physiological conditions. Collect aliquots at multiple time points (e.g., 0, 1, 2, 4, 8, and 24 hours).

• Sample Quenching and Analysis: At each time point, quench the reaction by adding an equal volume of cold acetonitrile containing an internal standard. Analyze the samples by a validated LC-MS/MS method to determine the concentration of the parent compound remaining.

Data Presentation: Hypothetical pH Stability Data

pH	Time (hours)	% Remaining
3.0	0	100
24	98
5.0	0	100
24	99
7.4	0	100
24	97
9.0	0	100
24	85

Workflow for pH Stability Assessment

Caption: Workflow for assessing the pH-dependent stability of (3-Acetyl-indol-1-yl)-acetic acid.

B. Photostability

Indole-containing compounds can be susceptible to degradation upon exposure to light. The International Council for Harmonisation (ICH) provides guidelines for photostability testing (ICH Q1B) which form the basis of this experimental design.[1][2][3][4]

Experimental Rationale: This assay determines if the compound degrades under defined light conditions, which is crucial for handling and storage procedures, as well as for understanding potential degradation upon administration (e.g., in dermal formulations).

Experimental Protocol: Photostability

• Sample Preparation: Prepare solutions of (3-Acetyl-indol-1-yl)-acetic acid in a transparent, inert solvent (e.g., water or a suitable buffer) at a known concentration.

• Exposure: Expose the samples to a light source that provides both visible and UV light, as specified in ICH Q1B guidelines. A typical exposure is not less than 1.2 million lux hours for visible light and not less than 200 watt hours/square meter for UVA light.[3]

• Dark Control: A parallel set of samples should be wrapped in aluminum foil to serve as dark controls, stored under the same temperature conditions.

• Analysis: After the exposure period, analyze both the light-exposed and dark control samples by LC-MS/MS to quantify the remaining parent compound and identify any major degradants.

Data Presentation: Hypothetical Photostability Data

Condition	% Remaining
Dark Control	99.5
Light Exposed	82.3

II. Metabolic Stability: Predicting In Vivo Clearance

Metabolic stability assays are fundamental for predicting the hepatic clearance of a drug candidate. The liver is the primary site of drug metabolism, and these assays utilize liver subcellular fractions or whole cells to mimic this process in vitro.[5]

A. Liver Microsomal Stability

Liver microsomes are vesicles of the endoplasmic reticulum and contain a high concentration of Phase I enzymes, particularly cytochrome P450s (CYPs).[6]

Experimental Rationale: This assay provides a measure of the intrinsic clearance of a compound by Phase I enzymes. A high clearance in this assay often translates to rapid hepatic clearance in vivo.

Experimental Protocol: Liver Microsomal Stability

• Reagents: Pooled human liver microsomes, NADPH regenerating system (or NADPH), and phosphate buffer (pH 7.4).[7]

• Incubation Mixture: In a 96-well plate, combine liver microsomes (final concentration 0.5 mg/mL) and (3-Acetyl-indol-1-yl)-acetic acid (final concentration 1 µM) in phosphate buffer.[7][8]

• Initiation and Incubation: Pre-warm the plate to 37°C. Initiate the metabolic reaction by adding the NADPH regenerating system.[6][9] Incubate at 37°C with gentle shaking.

• Time Points: Collect aliquots at several time points (e.g., 0, 5, 15, 30, 45, and 60 minutes).[7][8][10]

• Termination and Analysis: Stop the reaction at each time point by adding cold acetonitrile containing an internal standard.[7][9] Centrifuge to pellet the protein and analyze the supernatant by LC-MS/MS.

• Controls: Include a negative control without the NADPH regenerating system to assess non-CYP mediated degradation and a positive control with a known rapidly metabolized compound (e.g., testosterone or verapamil).[6]

Data Presentation: Hypothetical Liver Microsomal Stability Data

Time (minutes)	% Remaining
0	100
5	85
15	60
30	35
45	15
60	5

From this data, the in vitro half-life (t½) and intrinsic clearance (CLint) can be calculated.

Workflow for Liver Microsomal Stability Assay

Caption: Workflow for determining the metabolic stability of a compound in liver microsomes.

B. S9 Fraction Stability

The S9 fraction is the supernatant from a 9,000g centrifugation of liver homogenate and contains both microsomal and cytosolic enzymes. This allows for the assessment of both Phase I and Phase II metabolism.[11][12]

Experimental Rationale: This assay provides a more comprehensive picture of hepatic metabolism than microsomes alone. The presence of cytosolic enzymes, such as sulfotransferases and N-acetyltransferases, can reveal additional metabolic pathways.

Experimental Protocol: S9 Fraction Stability

The protocol is similar to the liver microsomal stability assay, with the following modifications:

• Test System: Use S9 fraction (e.g., at 1 mg/mL) instead of microsomes.[11]

• Cofactors: In addition to the NADPH regenerating system, the incubation can be supplemented with cofactors for Phase II enzymes, such as UDPGA (for glucuronidation) and PAPS (for sulfation), to assess conjugative metabolism.[11][13]

C. Hepatocyte Stability

Primary hepatocytes are considered the "gold standard" for in vitro metabolism studies as they contain the full complement of metabolic enzymes and transporters.[14]

Experimental Rationale: Hepatocyte assays provide the most physiologically relevant in vitro model of hepatic clearance, integrating uptake, metabolism, and efflux.

Experimental Protocol: Hepatocyte Stability

• Cell Culture: Cryopreserved or fresh hepatocytes are thawed and plated in collagen-coated plates.

• Incubation: After a recovery period, the culture medium is replaced with a medium containing (3-Acetyl-indol-1-yl)-acetic acid at a defined concentration (e.g., 1 µM).

• Time Points: Aliquots of the cell culture medium and/or cell lysate are collected at various time points.

• Analysis: The concentration of the parent compound is determined by LC-MS/MS.

III. Plasma Stability: Assessing Pre-systemic and Systemic Degradation

Compounds can be degraded by enzymes present in blood plasma, such as esterases and amidases. This is particularly relevant for prodrugs designed to be activated in the circulation, but can also be a liability for other compounds.

Experimental Rationale: The plasma stability assay determines the susceptibility of a compound to degradation in the bloodstream, which can impact its bioavailability and half-life.[10]

Experimental Protocol: Plasma Stability

• Plasma Preparation: Use fresh or frozen plasma from the desired species (e.g., human, rat, mouse).

• Incubation: Add (3-Acetyl-indol-1-yl)-acetic acid to the plasma at a final concentration of 1 µM and incubate at 37°C.[10][15]

• Time Points: Collect samples at multiple time points (e.g., 0, 15, 30, 60, and 120 minutes).[10][15]

• Termination and Analysis: Stop the reaction by adding cold acetonitrile with an internal standard.[10] Process the samples for LC-MS/MS analysis to quantify the remaining parent compound.

• Control: A heat-inactivated plasma control can be included to distinguish enzymatic degradation from chemical instability in the plasma matrix.

Data Presentation: Hypothetical Plasma Stability Data

Species	Time (minutes)	% Remaining
Human	0	100
120	95
Rat	0	100
120	78

IV. Analytical Methodology: The Key to Accurate Quantification

A robust and sensitive analytical method is essential for the accurate quantification of (3-Acetyl-indol-1-yl)-acetic acid in the various in vitro stability assays. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for this purpose due to its high selectivity and sensitivity.[16][17][18]

Key Considerations for Method Development:

• Chromatography: Reverse-phase chromatography with a C18 column is typically suitable for indole-containing compounds. A gradient elution with a mobile phase consisting of water and acetonitrile or methanol with a small amount of formic acid usually provides good peak shape and separation.[18]

• Mass Spectrometry: The mass spectrometer should be operated in multiple reaction monitoring (MRM) mode for optimal selectivity and sensitivity. Specific precursor-to-product ion transitions for (3-Acetyl-indol-1-yl)-acetic acid and a suitable internal standard need to be determined.

• Sample Preparation: Protein precipitation with cold acetonitrile is a common and effective method for extracting the analyte from biological matrices like plasma, microsomes, and S9 fractions.[17]

Conclusion: A Holistic Approach to In Vitro Stability Assessment

The in vitro stability profile of (3-Acetyl-indol-1-yl)-acetic acid is a critical component of its early drug discovery assessment. A systematic evaluation of its chemical, metabolic, and plasma stability provides invaluable data for predicting its in vivo behavior, guiding lead optimization, and identifying potential development challenges. By employing the robust methodologies outlined in this guide, researchers can build a comprehensive understanding of the compound's liabilities and make informed decisions to advance the most promising candidates toward clinical development.

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theoretical modeling of (3-Acetyl-indol-1-yl)-acetic acid interactions

An In-depth Technical Guide to the Theoretical Modeling of (3-Acetyl-indol-1-yl)-acetic acid Interactions

Authored by: Gemini, Senior Application Scientist

Preamble: The Rationale for a Computational Approach

The indole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous natural products and synthetic drugs with a vast array of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1][2] (3-Acetyl-indol-1-yl)-acetic acid, a derivative of the well-known phytohormone Indole-3-acetic acid (IAA)[3][4], presents an intriguing subject for molecular investigation. Its structure combines the classic indole ring, known to interact with a multitude of biological targets, with functional groups—an acetyl moiety and a carboxylic acid—that can serve as key hydrogen bond donors and acceptors.

Understanding how this specific molecule interacts with biological macromolecules, such as proteins and enzymes, is paramount to unlocking its therapeutic potential. While experimental methods provide invaluable data, they are often resource-intensive. Theoretical and computational modeling offers a powerful, complementary approach to predict, rationalize, and guide experimental work.[5] This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on how to apply a multi-faceted computational strategy to elucidate the interactions of (3-Acetyl-indol-1-yl)-acetic acid, from initial structure preparation to the dynamic simulation of its complex with a biological target.

Section 1: Foundational Analysis of (3-Acetyl-indol-1-yl)-acetic acid

Before any interaction modeling can commence, a thorough understanding of the ligand itself is essential. This involves characterizing its structural, physical, and chemical properties.

Molecular Structure and Identifiers

The first step is to obtain the canonical representation of the molecule. Public databases like PubChem are an authoritative source for this information.

• IUPAC Name: 2-(3-acetylindol-1-yl)acetic acid[6]

• Molecular Formula: C₁₂H₁₁NO₃[6]

• SMILES: CC(=O)C1=CN(C2=CC=CC=C21)CC(=O)O[6]

• InChIKey: DAZONLHSNIDOME-UHFFFAOYSA-N[6]

Physicochemical Properties

These computed properties are critical for parameterizing the molecule for simulation and for initial "drug-likeness" assessments.

Property	Value	Source
Molecular Weight	217.22 g/mol	PubChem[6]
XLogP3	1.6	PubChem[6]
Hydrogen Bond Donors	1	PubChem[6]
Hydrogen Bond Acceptors	3	PubChem[6]
Rotatable Bond Count	3	PubChem[6]

These values suggest good oral bioavailability according to general guidelines like Lipinski's Rule of Five, making it a viable candidate for further development.[7]

Section 2: The Computational Modeling Workflow: A Multi-Pillar Strategy

A robust theoretical investigation does not rely on a single method. Instead, it employs a hierarchical workflow where each step refines the insights from the previous one. This approach ensures both computational efficiency and scientific rigor.

Caption: Integrated workflow for theoretical modeling of ligand-protein interactions.

Pillar 1: Molecular Docking - Predicting the Handshake

Molecular docking is a computational technique used to predict the preferred orientation of one molecule to a second when bound to each other to form a stable complex.[8] It is the cornerstone of structure-based drug design, providing the initial hypothesis of the binding mode.

Causality: We start with docking because it is computationally inexpensive and allows for the rapid screening of multiple possible binding poses. This helps to identify the most energetically favorable interactions that warrant further, more computationally intensive investigation.

Protocol: Molecular Docking of (3-Acetyl-indol-1-yl)-acetic acid

• Ligand Preparation:

  • Generate the 3D structure of (3-Acetyl-indol-1-yl)-acetic acid from its SMILES string using software like Avogadro or Open Babel.

  • Perform an initial energy minimization using a force field (e.g., MMFF94).

  • Assign partial atomic charges (e.g., Gasteiger charges). This step is crucial for accurately calculating electrostatic interactions.

• Target Protein Preparation:

  • Obtain the 3D crystal structure of the target protein from the Protein Data Bank (PDB).

  • Prepare the protein using a tool like AutoDockTools or Schrödinger's Protein Preparation Wizard:

    • Remove all non-essential water molecules and co-factors.

    • Add polar hydrogens.

    • Repair any missing side chains or loops.

    • Assign atomic charges from a standard force field (e.g., AMBER, CHARMM).

• Grid Generation:

  • Define a "search space" or "binding box" around the active site of the protein. The size of this box should be sufficient to encompass the entire binding pocket and allow the ligand to rotate and translate freely.

• Docking Execution:

  • Run the docking algorithm (e.g., AutoDock Vina, Glide). The algorithm will systematically sample different conformations of the ligand within the defined grid box.

  • The program will score each pose based on a scoring function that estimates the binding affinity (e.g., in kcal/mol).

• Analysis:

  • Analyze the top-ranked poses. The primary metrics are the binding energy (a lower value is better) and the clustering of poses.

  • Visualize the best pose to identify key interactions: hydrogen bonds, hydrophobic interactions, and π-π stacking with protein residues. Docking studies on other indole derivatives have shown interactions with key residues like Phe404 in the estrogen receptor (ERα) through π–π stacking.[2]

Caption: Conceptual diagram of a molecular docking workflow.

Pillar 2: Molecular Dynamics (MD) Simulation - Capturing the Movie

While docking provides a static snapshot, biological systems are inherently dynamic. Molecular Dynamics (MD) simulations model the movement of atoms and molecules over time, providing a much more realistic view of the ligand-protein complex.[9]

Causality: MD simulations are essential to validate the stability of the binding pose predicted by docking.[9] A ligand that appears to bind well in a static model may be unstable and dissociate over time in a dynamic, solvated environment. MD also allows us to observe conformational changes in both the ligand and the protein upon binding.

Protocol: MD Simulation of the Protein-Ligand Complex

• System Setup (using GROMACS, AMBER, etc.):

  • Take the best-ranked pose from the molecular docking as the starting structure.

  • Force Field: Assign a suitable force field (e.g., AMBER ff14SB for the protein, GAFF for the ligand). The ligand's force field parameters (especially partial charges) may need to be refined using quantum mechanics calculations (see Pillar 3).

  • Solvation: Place the complex in a periodic box of explicit water molecules (e.g., TIP3P).

  • Neutralization: Add counter-ions (e.g., Na⁺ or Cl⁻) to neutralize the system's overall charge.

• Energy Minimization:

  • Perform a steepest descent energy minimization of the entire system to remove any steric clashes or unfavorable geometries introduced during the setup.

• Equilibration:

  • This is a critical, two-step process to bring the system to the desired temperature and pressure.

    • NVT Ensemble (Canonical): Gradually heat the system to the target temperature (e.g., 300 K) while keeping the Number of particles, Volume, and Temperature constant. This allows the solvent to equilibrate around the fixed protein-ligand complex.

    • NPT Ensemble (Isothermal-Isobaric): Relax the system at the target temperature and pressure (e.g., 1 bar) while keeping the Number of particles, Pressure, and Temperature constant. This ensures the correct solvent density.

• Production Run:

  • Run the simulation for a significant period (e.g., 50-100 nanoseconds) to collect trajectory data.[2]

• Trajectory Analysis:

  • Root Mean Square Deviation (RMSD): Plot the RMSD of the protein backbone and the ligand over time. A stable, plateauing RMSD indicates the system has reached equilibrium and the complex is stable.

  • Root Mean Square Fluctuation (RMSF): Calculate the RMSF per residue to identify flexible and rigid regions of the protein.

  • Interaction Analysis: Analyze the persistence of key hydrogen bonds and other interactions identified in the docking pose throughout the simulation.

Pillar 3: Quantum Mechanics (QM) - The Highest Level of Theory

For ultimate accuracy, especially when dealing with electronic effects, bond breaking/formation, or refining force field parameters, Quantum Mechanics (QM) calculations are employed.[5][10]

Causality: Classical force fields in MD cannot model electronic polarization or chemical reactions. QM methods, based on solving approximations to the Schrödinger equation, provide a highly accurate description of the electronic structure.[5][11] They are computationally expensive, so they are typically used to study a specific part of the system (e.g., the active site) or to generate accurate parameters for classical simulations.

Protocol: QM/MM (Hybrid) Calculations

A common approach is the hybrid QM/MM method, which treats a small, critical region of the system with QM and the rest with classical MM.[12]

• System Partitioning:

  • Define the QM region: This typically includes the ligand and the side chains of key interacting amino acid residues in the active site.

  • Define the MM region: This includes the rest of the protein and the solvent.

• Method Selection:

  • QM Method: Density Functional Theory (DFT) with a functional like B3LYP is a popular choice, offering a good balance of accuracy and computational cost.[11]

  • MM Method: Use the same force field as in the MD simulation for consistency.

• Calculation:

  • Perform calculations such as:

    • Single-Point Energy: To get a highly accurate binding energy for a specific snapshot from the MD trajectory.

    • Geometry Optimization: To find the lowest energy conformation of the active site.

    • Potential Energy Surface Scan: To model a reaction pathway if the ligand is a substrate or an inhibitor that forms a covalent bond.

Pillar 4: QSAR - Predicting from Structure

Quantitative Structure-Activity Relationship (QSAR) modeling is a statistical approach used to build models that relate the chemical structures of a series of compounds to their biological activity.[13]

Causality: If the goal is to design new analogs of (3-Acetyl-indol-1-yl)-acetic acid with improved activity, QSAR is the ideal tool. It can predict the activity of unsynthesized compounds, helping to prioritize which molecules to synthesize and test experimentally.[13]

Protocol: 3D-QSAR (CoMFA/CoMSIA) Modeling

• Dataset Preparation:

  • Compile a dataset of indole derivatives with experimentally measured biological activity (e.g., IC₅₀ values) against a specific target.

  • Divide the dataset into a training set (to build the model) and a test set (to validate it).

• Molecular Alignment:

  • Align all molecules in the dataset to a common template structure. This is a critical step, as the results depend heavily on the alignment quality.

• Descriptor Calculation (CoMFA/CoMSIA):

  • Place each aligned molecule in a 3D grid.

  • CoMFA (Comparative Molecular Field Analysis): Calculate the steric and electrostatic fields at each grid point.[14]

  • CoMSIA (Comparative Molecular Similarity Indices Analysis): Calculate additional fields like hydrophobic, and hydrogen bond donor/acceptor fields.[14]

• Model Building and Validation:

  • Use a statistical method like Partial Least Squares (PLS) to build a mathematical equation relating the calculated field values (descriptors) to the biological activity.

  • Internal Validation: Use the leave-one-out cross-validation (q²) method on the training set. A q² > 0.5 is generally considered a good model.[14]

  • External Validation: Use the built model to predict the activity of the test set compounds. The predictive ability (r²_pred) should be high.

• Contour Map Analysis:

  • Visualize the results as 3D contour maps. These maps show regions where modifying the structure (e.g., adding a bulky group or an electronegative atom) is predicted to increase or decrease biological activity, providing direct guidance for new molecular design.

Section 3: Conclusion and Future Directions

The is a powerful, multi-step process. By integrating molecular docking, molecular dynamics, quantum mechanics, and QSAR, researchers can build a comprehensive, atomic-level understanding of its potential biological function. This in-silico approach not only provides deep mechanistic insights but also serves as a cost-effective and rational guide for subsequent experimental validation and the design of novel, more potent therapeutic agents based on the versatile indole scaffold.[2]

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• MDPI. (n.d.). Indole-3-Acetic Acid Is Synthesized by the Endophyte Cyanodermella asteris via a Tryptophan-Dependent and -Independent Way and Mediates the Interaction with a Non-Host Plant. MDPI. Available at: [Link]

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Protocols & Analytical Methods

Application Notes &amp; Protocols for the Study of (3-Acetyl-indol-1-yl)-acetic acid as a Putative Plant Growth Regulator

For: Researchers, scientists, and drug development professionals in plant sciences and agrochemicals.

Preamble: Charting New Territories in Auxin Biology

The study of plant hormones, or phytohormones, is a cornerstone of agricultural and botanical sciences. Among these, auxins represent a critical class of molecules governing a vast array of developmental processes, from cell elongation and division to root initiation and fruit development[1][2]. While natural auxins like Indole-3-acetic acid (IAA) are well-understood, the exploration of synthetic auxins continues to yield novel compounds with unique activities, stabilities, and species specificities. These synthetic molecules can serve as powerful tools for dissecting plant physiological responses and as candidates for new agricultural products[3][4].

This document provides a comprehensive guide to the investigation of (3-Acetyl-indol-1-yl)-acetic acid , a synthetic indole derivative, as a novel plant growth regulator (PGR). Its structural similarity to IAA—featuring the core indole ring and an acetic acid side chain—marks it as a compelling candidate for possessing auxin-like activity. The presence of an acetyl group at the 3-position, a common site for substitution in bioactive indole alkaloids, further enhances its interest[5].

These notes are designed not as a rigid template, but as a foundational framework. As a senior scientist, my objective is to impart not just the "how," but the "why." We will delve into the causality behind experimental design, ensuring that each protocol is a self-validating system for generating robust, interpretable data.

Section 1: The Candidate Molecule - (3-Acetyl-indol-1-yl)-acetic acid

Structural Rationale and Hypothesis

(3-Acetyl-indol-1-yl)-acetic acid is a synthetic compound. Its core structure, an indole ring, is the foundation of the most important endogenous plant auxin, IAA[1][4]. The acetic acid group attached to the indole nitrogen (N-1 position) is a key structural motif for auxin activity, enabling the molecule to interact with auxin receptors. The acetyl group at the C-3 position is the primary point of divergence from IAA. This modification may influence several key properties:

• Receptor Binding Affinity: Altering the electronic and steric properties of the indole ring could change its affinity for auxin receptors like TIR1/AFB[6][7].

• Metabolic Stability: The acetyl group might protect the molecule from degradation pathways that target natural IAA, potentially leading to a longer half-life in plant tissues.

• Transport Characteristics: Modifications can affect how the molecule is transported through the plant, both via polar and nonpolar mechanisms[7].

Our central hypothesis is that (3-Acetyl-indol-1-yl)-acetic acid will exhibit auxin-like activity, but with potentially different potency and physiological effects compared to IAA.

Synthesis and Purification Overview

The synthesis of (3-Acetyl-indol-1-yl)-acetic acid is not widely documented in commercial catalogues. However, it can be approached via a two-step process starting from the more common precursor, 3-acetylindole.

• Synthesis of 3-Acetylindole: This precursor can be synthesized from indole and acetic anhydride. A common method involves a diacetylation reaction followed by selective hydrolysis to yield the 3-acetylindole product[8]. While various methods exist, some involving Friedel-Crafts acylation can lead to complex mixtures[9][10]. A reliable approach is the base-mediated hydrolysis of 1,3-diacetylindole[8].

• N-Alkylation with an Acetic Acid Moiety: The second step involves the N-alkylation of 3-acetylindole with a suitable two-carbon reagent containing a carboxyl group or a precursor. A standard method would be the reaction of the sodium or potassium salt of 3-acetylindole with an ethyl haloacetate (e.g., ethyl bromoacetate), followed by hydrolysis of the resulting ester to yield the final carboxylic acid product.

Researchers should ensure the final product is purified to >98% purity, confirmed by techniques like NMR and mass spectrometry, to avoid confounding results from impurities.

Preparation of Stock Solutions

Due to the carboxylic acid moiety, (3-Acetyl-indol-1-yl)-acetic acid is expected to be sparingly soluble in water but readily soluble in organic solvents or aqueous base. The following protocol is recommended for preparing a high-concentration stock solution.

Protocol 1: Master Stock Solution Preparation (10 mM)

• Calculate Mass: Determine the mass of (3-Acetyl-indol-1-yl)-acetic acid needed for your desired volume of 10 mM stock solution. (Molecular Formula: C₁₂H₁₁NO₃; Molar Mass: 217.22 g/mol ).

  • Example: For 10 mL of a 10 mM stock, you need: 0.010 L * 0.010 mol/L * 217.22 g/mol = 0.0217 g (21.7 mg).

• Initial Dissolution: Weigh the compound accurately and place it in a sterile volumetric flask. Add a small volume (e.g., 1-2 mL for a 10 mL final volume) of 1 M NaOH or Dimethyl Sulfoxide (DMSO) to completely dissolve the powder.

  • Causality Note: Using a base like NaOH deprotonates the carboxylic acid, forming a soluble salt. DMSO is a polar aprotic solvent effective for many organic molecules. The choice depends on the downstream application; for many whole-plant or sterile culture assays, a base is preferable to high concentrations of DMSO which can have biological effects.

• Dilution: Once fully dissolved, slowly add high-purity, sterile water (e.g., double-processed water) to the final volume[11]. Mix thoroughly.

• Sterilization & Storage: Sterile filter the stock solution through a 0.22 µm syringe filter into a sterile, light-protected container (e.g., an amber glass vial). Store at -20°C for long-term stability. For short-term use (1-2 weeks), 4°C is acceptable.

Section 2: Foundational Bioassays for Auxin Activity

A bioassay is a fundamental tool to determine the biological activity of a substance by measuring its effect on a living organism[12]. For a putative auxin, the primary effects to screen for are the promotion of cell elongation and the inhibition of root growth at high concentrations.

Arabidopsis thaliana Root Elongation Assay

This is a highly sensitive and quantitative assay. At low concentrations, auxins can promote root growth, but at higher concentrations, they become strongly inhibitory—a hallmark of auxin activity.

Protocol 2: Arabidopsis Root Elongation Assay

• Plate Preparation: Prepare square petri plates with Murashige and Skoog (MS) medium (half-strength is recommended) supplemented with 1% sucrose and solidified with 0.8% agar. After autoclaving and cooling to ~50°C, add (3-Acetyl-indol-1-yl)-acetic acid from your stock solution to achieve a range of final concentrations (e.g., 0, 0.01, 0.1, 1, 10, 50 µM). Include a parallel concentration series of IAA as a positive control.

• Seed Sterilization & Plating: Surface-sterilize Arabidopsis thaliana (Col-0 ecotype is standard) seeds using your lab's preferred method (e.g., 70% ethanol for 1 min, followed by 50% bleach with Triton X-100 for 5-10 min, and 4-5 rinses with sterile water).

• Plating: Using a sterile pipette tip, place 10-15 seeds in a single line on the surface of the agar, approximately 1 cm from the top of each plate.

• Stratification & Growth: Seal the plates with breathable tape, wrap in foil, and stratify at 4°C for 2-3 days to synchronize germination. Transfer the plates to a growth chamber and orient them vertically so that the roots grow downwards along the agar surface. A standard condition is 22°C with a 16h light/8h dark cycle.

• Data Collection: After 5-7 days of growth, scan the plates at high resolution. Use image analysis software (e.g., ImageJ) to measure the length of the primary root for each seedling.

• Analysis: For each concentration, calculate the mean root length and standard error. Plot the mean root length as a function of concentration for both the test compound and the IAA control.

Table 1: Example Data for Root Elongation Assay

Concentration (µM)	Mean Primary Root Length (mm) ± SE (IAA Control)	Mean Primary Root Length (mm) ± SE ((3-Acetyl-indol-1-yl)-acetic acid)
0 (Mock)	45.2 ± 2.1	44.8 ± 2.3
0.01	48.1 ± 2.5	46.5 ± 2.0
0.1	35.6 ± 1.9	40.1 ± 2.2
1.0	12.3 ± 1.1	25.7 ± 1.8
10.0	4.5 ± 0.5	10.2 ± 0.9
50.0	2.1 ± 0.3	4.8 ± 0.6

Oat Coleoptile Elongation Bioassay

This classic bioassay, pioneered by Frits Went, directly measures the ability of a compound to induce cell elongation in grass coleoptiles[13]. It is a robust and historically significant test for auxin activity[14].

Protocol 3: Avena Coleoptile Elongation Test

• Seedling Preparation: Germinate oat (Avena sativa) seeds in complete darkness for 3-4 days until the coleoptiles are approximately 2-3 cm long. A dim red light can be used for manipulations.

• Coleoptile Excision: Excise the apical 1 mm of the coleoptile tips to remove the endogenous source of auxin[13]. Then, excise a 5-10 mm sub-apical segment from the remaining coleoptile.

• Incubation: Prepare test solutions in a suitable buffer (e.g., 10 mM phosphate buffer, pH 6.0, with 2% sucrose). Add the test compound and IAA control across a range of concentrations (e.g., 0, 0.1, 1, 10, 100 µM). Place 5-10 coleoptile segments into vials containing 2-5 mL of each test solution.

• Measurement: Incubate the vials in the dark on a slow rotator for 18-24 hours. Measure the final length of each coleoptile segment.

• Analysis: Calculate the percent increase in length over the initial measurement for each segment. Plot the average percent elongation against concentration.

Section 3: Mechanism of Action - Probing the Auxin Signaling Pathway

If bioassays confirm auxin-like activity, the next logical step is to investigate if (3-Acetyl-indol-1-yl)-acetic acid acts through the canonical auxin signaling pathway. Synthetic auxins typically function by disrupting multiple growth processes, including cell wall plasticity, nucleic acid metabolism, and protein synthesis[3].

Gene Expression Analysis

A key feature of auxin action is the rapid induction of specific gene families, such as the Aux/IAA and SAUR (Small Auxin Up-Regulated) genes.

Protocol 4: qRT-PCR Analysis of Auxin-Responsive Genes

• Plant Treatment: Grow Arabidopsis or another model plant (e.g., tomato) seedlings in liquid culture or on solid media for 7-14 days.

• Hormone Induction: Treat the seedlings with a working concentration of (3-Acetyl-indol-1-yl)-acetic acid (determined from bioassays, e.g., 1 µM) and an equivalent concentration of IAA. Include a mock treatment (solvent control). Harvest tissue at various time points (e.g., 0, 30, 60, 120 minutes).

• RNA Extraction & cDNA Synthesis: Immediately freeze tissue in liquid nitrogen. Extract total RNA using a high-quality kit. Perform DNase treatment and synthesize first-strand cDNA.

• qRT-PCR: Perform quantitative real-time PCR using primers specific for known early auxin-responsive genes (e.g., IAA1, IAA5, SAUR15) and a stable housekeeping gene (e.g., ACTIN2 or UBQ10) for normalization.

• Analysis: Analyze the relative expression levels using the ΔΔCt method. A rapid and strong induction of these marker genes by the test compound, similar to IAA, would provide strong evidence that it acts through the canonical auxin perception and signaling pathway.

Hormone Crosstalk: Ethylene and ABA

At high, herbicidal concentrations, synthetic auxins often trigger a massive overproduction of ethylene and abscisic acid (ABA), which contributes significantly to the phytotoxic effects[3][15]. Investigating this crosstalk can reveal if (3-Acetyl-indol-1-yl)-acetic acid shares these properties.

• Ethylene Measurement: Treat whole seedlings with a high concentration (e.g., 10-100 µM) of the compound in a sealed vial. After a set time (e.g., 24-48 hours), collect a sample of the headspace gas with a syringe and analyze it for ethylene content using gas chromatography.

• ABA Quantification: Treat plants as above, but harvest and freeze the tissue. Extract and quantify ABA levels using methods like LC-MS/MS.

• Gene Expression: Analyze the expression of key biosynthesis genes for these hormones, such as ACS for ethylene and NCED for ABA, via qRT-PCR[15][16].

Section 4: Concluding Remarks and Future Directions

The protocols outlined in this guide provide a robust, multi-tiered approach to characterizing (3-Acetyl-indol-1-yl)-acetic acid. By starting with fundamental, whole-organism bioassays and progressing to targeted molecular analyses, researchers can build a comprehensive profile of this novel compound. The causality-driven design of these experiments ensures that the data generated is not only descriptive but also mechanistic.

Successful validation of auxin-like activity would open several avenues for further research, including:

• Structure-Activity Relationship (SAR) Studies: Synthesizing and testing analogues with different substitutions on the indole ring to optimize activity.

• In Vitro Tissue Culture Applications: Evaluating its efficacy for promoting callus induction and root formation in commercially important plant species, as auxins are critical components of tissue culture media[11][17].

• Herbicidal Potential: Assessing its phytotoxicity on various weed species compared to crop species to determine its selectivity and potential as a herbicide.

This systematic approach, grounded in established principles of plant hormone biology, will ensure a thorough and scientifically rigorous evaluation of (3-Acetyl-indol-1-yl)-acetic acid as a novel plant growth regulator.

References

• ResearchGate. (n.d.). Synthesis of 3-acetyl indole. Synthesis of 1,3-Diacetyl Indole. Retrieved from [Link]

• University of California, Division of Agriculture and Natural Resources. (n.d.). Synthetic Auxins. Herbicide Symptoms Tool. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Junctional adhesion molecules in cancer: a paradigm for the diverse functions of cell-cell interactions in tumor progression. PMC. Retrieved from [Link]

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• Intra Radice. (n.d.). BIOASSAYS. Retrieved from [Link]

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• LookChem. (n.d.). Cas 87-51-4,Indole-3-acetic acid. Retrieved from [Link]

• National Center for Biotechnology Information. (2010). Auxin Herbicide Action: Lifting the Veil Step by Step. PMC - NIH. Retrieved from [Link]

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• MDPI. (2022). Functional Antagonism of Junctional Adhesion Molecule-A (JAM-A), Overexpressed in Breast Ductal Carcinoma In Situ (DCIS), Reduces HER2-Positive Tumor Progression. Retrieved from [Link]

• Cambridge University Press & Assessment. (2017). Bioassay of Benazolin for Auxin Activity Using the Pea (Pisum sativum) Straight Growth Test. Weed Science. Retrieved from [Link]

• PubMed. (2020). Indole-3-acetic acid biosynthesis and its regulation in plant-associated bacteria. Retrieved from [Link]

• MDPI. (n.d.). Effect of Indole-3-Acetic Acid on Tomato Plant Growth. Retrieved from [Link]

• MDPI. (2022). Mode of Action of a Novel Synthetic Auxin Herbicide Halauxifen-Methyl. Retrieved from [Link]

• PubMed Central. (2022). Design, synthesis, and herbicidal activity of indole-3-carboxylic acid derivatives as potential transport inhibitor response 1 antagonists. Retrieved from [Link]

• AACR Journals. (2008). Attenuation of Junctional Adhesion Molecule-A Is a Contributing Factor for Breast Cancer Cell Invasion. Retrieved from [Link]

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• MDPI. (n.d.). Using the Power of Junctional Adhesion Molecules Combined with the Target of CAR-T to Inhibit Cancer Proliferation, Metastasis and Eradicate Tumors. Retrieved from [Link]

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Application Notes &amp; Protocols for High-Throughput Screening of (3-Acetyl-indol-1-yl)-acetic acid

Introduction: The Therapeutic Potential of Indole Derivatives

Indole alkaloids represent a significant class of natural products with a wide array of pharmaceutical applications, including anticancer, antiviral, and anti-inflammatory activities[1]. The indole nucleus is a privileged scaffold in medicinal chemistry, and its derivatives are continuously explored for novel therapeutic agents. (3-Acetyl-indol-1-yl)-acetic acid is a synthetic indole derivative with a structure suggestive of potential biological activity. High-throughput screening (HTS) provides an efficient platform to systematically evaluate such compounds against a multitude of biological targets and pathways, accelerating the drug discovery process[2][3]. This document outlines detailed protocols for two distinct HTS assays designed to identify and characterize the bioactivity of (3-Acetyl-indol-1-yl)-acetic acid.

Scientific Rationale: Targeting the NF-κB Signaling Pathway

Chronic inflammation is a hallmark of numerous diseases, and the Nuclear Factor-kappa B (NF-κB) signaling pathway is a critical regulator of the inflammatory response[4]. Consequently, inhibitors of this pathway are of significant therapeutic interest. Given that many indole-containing compounds exhibit anti-inflammatory properties, we hypothesize that (3-Acetyl-indol-1-yl)-acetic acid may modulate the NF-κB pathway. The following protocols describe a biochemical assay to identify direct inhibitors of a key protein-protein interaction in the pathway and a cell-based assay to assess the compound's effect on NF-κB activation in a physiological context.

Protocol 1: Competitive Fluorescence Polarization (FP) Assay for IKKβ Inhibition

Objective: To identify compounds that inhibit the interaction between IKKβ and a fluorescently labeled substrate peptide, as a measure of potential IKKβ kinase inhibition.

Assay Principle: Fluorescence Polarization (FP) is a technique used to measure the change in the rotational speed of a fluorescent molecule in solution. A small, fluorescently labeled molecule (tracer) rotates rapidly, resulting in low polarization of emitted light when excited with polarized light. Upon binding to a larger molecule (e.g., a protein), the rotational motion of the tracer is slowed, leading to an increase in the polarization value[5]. In a competitive FP assay, a test compound that binds to the protein will displace the fluorescent tracer, causing a decrease in polarization[6]. This assay will screen for compounds that bind to the IKKβ kinase, a key enzyme in the NF-κB pathway.

Workflow Visualization:

Caption: Workflow for the competitive Fluorescence Polarization assay.

Materials and Reagents:

Reagent	Supplier	Catalog #
(3-Acetyl-indol-1-yl)-acetic acid	N/A	N/A
Recombinant Human IKKβ	Vendor Specific
Fluorescently Labeled Substrate Peptide	Vendor Specific
Assay Buffer (e.g., 50 mM HEPES, pH 7.5, 150 mM NaCl, 1 mM DTT, 0.01% Tween-20)	In-house preparation
DMSO	Sigma-Aldrich	D2650
384-well black, low-volume microplates	Corning	3573

Step-by-Step Protocol:

• Compound Plating:

  • Prepare a stock solution of (3-Acetyl-indol-1-yl)-acetic acid in 100% DMSO.

  • Perform serial dilutions of the compound stock in DMSO in a 384-well compound plate.

  • Using an automated liquid handler, transfer a small volume (e.g., 100 nL) of the diluted compounds and controls (DMSO for negative control, known IKKβ inhibitor for positive control) to the 384-well black assay plate.

• Reagent Preparation:

  • Thaw the recombinant IKKβ and fluorescent tracer on ice.

  • Dilute the IKKβ to the desired concentration in assay buffer. The optimal concentration should be determined empirically through titration experiments to achieve a significant polarization window.

  • Dilute the fluorescent tracer to its optimal concentration in assay buffer. This concentration is typically at or below the Kd for its interaction with IKKβ.

• Assay Execution:

  • Add IKKβ solution to each well of the assay plate containing the compounds and controls.

  • Incubate for 15-30 minutes at room temperature to allow for compound-protein binding.

  • Add the fluorescent tracer solution to all wells.

  • Incubate for 60 minutes at room temperature, protected from light, to allow the binding reaction to reach equilibrium.

• Data Acquisition:

  • Read the plate on a microplate reader capable of measuring fluorescence polarization. Use excitation and emission wavelengths appropriate for the chosen fluorophore.

Data Analysis and Hit Criteria:

• Calculate the millipolarization (mP) values for each well.

• Normalize the data using the negative (DMSO) and positive controls.

• A "hit" is defined as a compound that causes a statistically significant decrease in the mP value, typically greater than three standard deviations from the mean of the negative controls.

Parameter	Description
Z'-factor	A statistical measure of assay quality. A Z'-factor > 0.5 is considered excellent for HTS.
Signal Window	The difference in mP values between the positive and negative controls.
IC50	The concentration of a compound that inhibits 50% of the tracer binding.

Protocol 2: High-Content Screening (HCS) for NF-κB Nuclear Translocation

Objective: To identify compounds that inhibit the translocation of NF-κB from the cytoplasm to the nucleus in response to a pro-inflammatory stimulus.

Assay Principle: In resting cells, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation with an inflammatory agent like Tumor Necrosis Factor-alpha (TNF-α), IκB is phosphorylated and degraded, allowing NF-κB to translocate to the nucleus and activate gene transcription[4][7]. This assay uses immunofluorescence and automated microscopy to visualize and quantify the nuclear translocation of NF-κB.

NF-κB Signaling Pathway:

Caption: Simplified diagram of the NF-κB signaling pathway.

Materials and Reagents:

Reagent	Supplier	Catalog #
HeLa or HEK293 cells	ATCC	CCL-2 or CRL-1573
Dulbecco's Modified Eagle Medium (DMEM)	Gibco	11965092
Fetal Bovine Serum (FBS)	Gibco	26140079
TNF-α	R&D Systems	210-TA
Anti-NF-κB p65 antibody	Cell Signaling Technology	8242
Alexa Fluor 488-conjugated secondary antibody	Invitrogen	A11008
Hoechst 33342	Invitrogen	H3570
384-well imaging plates	Greiner Bio-One	781091

Step-by-Step Protocol:

• Cell Culture and Seeding:

  • Culture HeLa or HEK293 cells in DMEM supplemented with 10% FBS.

  • Seed cells into 384-well imaging plates at an optimized density and allow them to adhere overnight[7].

• Compound Treatment:

  • Treat cells with serially diluted (3-Acetyl-indol-1-yl)-acetic acid or control compounds for 1 hour.

• Cell Stimulation:

  • Stimulate the cells with TNF-α at a final concentration of 10 ng/mL for 30 minutes to induce NF-κB translocation.

• Immunofluorescence Staining:

  • Fix the cells with 4% paraformaldehyde.

  • Permeabilize the cells with 0.1% Triton X-100.

  • Block with 1% BSA in PBS.

  • Incubate with the primary antibody (anti-NF-κB p65).

  • Incubate with the Alexa Fluor 488-conjugated secondary antibody and Hoechst 33342 to stain the nuclei.

• Image Acquisition and Analysis:

  • Acquire images using a high-content imaging system.

  • Use image analysis software to identify the nuclear and cytoplasmic compartments based on the Hoechst and cell morphology, respectively.

  • Quantify the fluorescence intensity of NF-κB in both compartments.

Data Analysis and Hit Criteria:

• Calculate the ratio of nuclear to cytoplasmic NF-κB fluorescence intensity for each cell.

• Average the ratios for all cells in a well.

• A "hit" is a compound that significantly reduces the TNF-α-induced increase in the nuclear-to-cytoplasmic ratio of NF-κB.

Parameter	Description
Nuclear/Cytoplasmic Ratio	The primary readout for NF-κB translocation.
EC50	The concentration of a compound that causes 50% inhibition of NF-κB translocation.
Cell Viability	Assessed by cell count from the nuclear stain to identify cytotoxic compounds.

Conclusion

The described high-throughput screening assays provide a robust framework for the initial characterization of (3-Acetyl-indol-1-yl)-acetic acid. The biochemical FP assay allows for the rapid identification of direct binders to a key signaling protein, while the cell-based HCS assay validates the activity of the compound in a more complex biological system. Positive hits from these screens will warrant further investigation, including dose-response studies, secondary assays to confirm the mechanism of action, and evaluation in more advanced disease models.

References

• bioRxiv. (2026). High-Throughput Screening Identifies PLK1 Inhibition as a Strategy to Potentiate BTK Blockade in Marginal Zone Lymphoma. [Link]

• ResearchGate. (2021). Quantification of indole-3-acetic acid from Bambusa tulda Roxb. seedlings using high performance liquid chromatography. [Link]

• PubMed Central. (n.d.). High-Throughput Screening Platforms in the Discovery of Novel Drugs for Neurodegenerative Diseases. [Link]

• National Institutes of Health. (2023). Design, synthesis and screening of indole acetic acid-based tri-azo moieties as antioxidants, anti-microbial and cytotoxic agents. [Link]

• PubMed Central. (n.d.). High-throughput, single-cell NF-κB dynamics. [Link]

• PubMed Central. (n.d.). Fluorescence polarization assays in high-throughput screening and drug discovery: a review. [Link]

• PubMed. (n.d.). 3-Acetyl Indole in the Synthesis of Natural Bioactive Compounds. [Link]

• PubMed. (2015). Simultaneous detection and quantification of indole-3-acetic acid (IAA) and indole-3-butyric acid (IBA) produced by rhizobacteria from l-tryptophan (Trp) using HPTLC. [Link]

• News-Medical. (2025). The High-Throughput Screening Transformation in Modern Drug Development. [Link]

• ResearchGate. (n.d.). 3-Acetyl Indole in the Synthesis of Natural Bioactive Compounds. [Link]

• ELK Biotechnology. (n.d.). IAA(Indole 3 Acetic Acid) ELISA Kit. [Link]

• nanomicronspheres. (n.d.). Fluorescence Polarization Assay Protocol: A Step-by-Step Guide for Accurate Measurements. [Link]

• National Center for Biotechnology Information. (2012). Nuclear Factor Kappa B (NF-κB) Translocation Assay Development and Validation for High Content Screening. [Link]

• Biomatik. (n.d.). Indole 3 Acetic Acid (IAA) ELISA Kit, Cat#EKU04915. [Link]

• ResearchGate. (n.d.). Working principle of the AlphaLISA assay. [Link]

• BMG LABTECH. (n.d.). Fluorescence Polarization Detection. [Link]

• Anticancer Research. (2010). A Practical Guide to Assay Development and High-Throughput Screening in Drug Discovery. [Link]

• AZoNetwork. (2024). Advances in High-Throughput Screening for Novel Antimicrobial Compounds. [Link]

• MDPI. (2023). Biosynthetic Pathways and Functions of Indole-3-Acetic Acid in Microorganisms. [Link]

• Scientific Research Publishing. (n.d.). Screening and Optimization of Indole-3-Acetic Acid Production by Cowpea (Vigna unguiculata L. Walp.) Rhizobia Isolates. [Link]

• Molecular Devices. (n.d.). Establishing and optimizing a fluorescence polarization assay. [Link]

• BellBrook Labs. (2025). From Lab to Lead: Using Fluorescence Polarization in Drug Development. [Link]

• National Institutes of Health. (2023). Development of a Cell-Based AlphaLISA Assay for High-Throughput Screening for Small Molecule Proteasome Modulators. [Link]

• Wikipedia. (n.d.). Dimethyltryptamine. [Link]

• Thermo Fisher Scientific. (n.d.). Indole-3-acetic acid, 98+% 5 g. [Link]

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• PubMed. (2020). Screening and optimization of indole-3-acetic acid production by Rhizobium sp. strain using response surface methodology. [Link]

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Application Notes and Protocols for the Quantification of (3-Acetyl-indol-1-yl)-acetic acid

Introduction: The Significance of Quantifying (3-Acetyl-indol-1-yl)-acetic acid

(3-Acetyl-indol-1-yl)-acetic acid is a synthetic indole derivative with a molecular structure that suggests potential biological activity, making it a person of interest in pharmaceutical and life sciences research. The indole nucleus is a privileged scaffold in medicinal chemistry, found in a wide array of therapeutic agents. The addition of an acetyl group at the 3-position and an acetic acid moiety at the 1-position of the indole ring creates a molecule with unique physicochemical properties that may influence its pharmacokinetic and pharmacodynamic profile.

Accurate and precise quantification of (3-Acetyl-indol-1-yl)-acetic acid is paramount for a variety of research applications, including:

• Pharmacokinetic studies: To understand the absorption, distribution, metabolism, and excretion (ADME) of the compound in biological systems.

• In vitro assays: To determine its potency and efficacy in various experimental models.

• Metabolic stability assessments: To evaluate its susceptibility to enzymatic degradation.

• Quality control: To ensure the purity and concentration of the compound in synthesized batches.

This comprehensive guide provides detailed protocols for the quantification of (3-Acetyl-indol-1-yl)-acetic acid using two robust and widely adopted analytical techniques: High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS). The methodologies described herein are founded on established principles for the analysis of indole derivatives and are designed to be a starting point for method development and validation in your laboratory.

Physicochemical Properties of (3-Acetyl-indol-1-yl)-acetic acid

A foundational understanding of the analyte's properties is critical for analytical method development.

Property	Value	Source
Molecular Formula	C₁₂H₁₁NO₃	[1]
Molecular Weight	217.22 g/mol	[1]
XLogP3	1.6	[1]
Predicted UV Absorbance	~280 nm	Inferred from Indole-3-acetic acid[2][3][4]

Method 1: Quantification by High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is a cost-effective, reliable, and widely accessible technique for the quantification of small molecules. The indole ring system of (3-Acetyl-indol-1-yl)-acetic acid contains a chromophore that absorbs UV light, making it amenable to this detection method. The acetyl group at the 3-position is expected to influence the UV spectrum, and while a full scan is recommended to determine the optimal wavelength, detection at or around 280 nm is a logical starting point based on the parent indole-3-acetic acid structure[2][3][4].

Principle of HPLC-UV

This method separates the analyte from other components in a sample mixture based on its differential partitioning between a stationary phase (a C18 reversed-phase column) and a mobile phase (a mixture of an aqueous buffer and an organic solvent). As the analyte elutes from the column, it passes through a UV detector, which measures the absorbance of light at a specific wavelength. The amount of light absorbed is directly proportional to the concentration of the analyte in the sample, allowing for quantification by comparison to a standard curve.

Experimental Workflow for HPLC-UV Analysis

Caption: Workflow for the quantification of (3-Acetyl-indol-1-yl)-acetic acid by HPLC-UV.

Detailed Protocol for HPLC-UV Analysis

1. Materials and Reagents:

• (3-Acetyl-indol-1-yl)-acetic acid reference standard

• Internal Standard (IS), e.g., 5-methylindole-3-acetic acid

• HPLC-grade acetonitrile (ACN)

• HPLC-grade methanol (MeOH)

• HPLC-grade water

• Formic acid (FA) or Trifluoroacetic acid (TFA)

• Biological matrix (e.g., human plasma, cell culture media)

2. Preparation of Stock Solutions, Calibration Standards, and Quality Controls:

• Primary Stock Solution (1 mg/mL): Accurately weigh 10 mg of (3-Acetyl-indol-1-yl)-acetic acid reference standard and dissolve in 10 mL of methanol.

• Internal Standard Stock Solution (1 mg/mL): Prepare a 1 mg/mL stock solution of the chosen internal standard in methanol.

• Working Solutions: Prepare a series of working solutions by serially diluting the primary stock solution with a 50:50 mixture of acetonitrile and water. These will be used to spike into the blank biological matrix to create calibration standards and quality control samples.

• Calibration Standards: Prepare a set of at least six non-zero calibration standards by spiking the appropriate working solutions into the blank biological matrix. A typical concentration range might be 0.1 to 50 µg/mL.

• Quality Control (QC) Samples: Prepare QC samples at a minimum of three concentration levels (low, medium, and high) in the same manner as the calibration standards.

3. Sample Preparation (from Human Plasma):

• To 100 µL of plasma sample (blank, calibration standard, QC, or unknown), add 20 µL of the internal standard working solution and vortex briefly.

• Add 300 µL of ice-cold acetonitrile to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in 100 µL of the mobile phase and transfer to an HPLC vial for analysis.

4. HPLC-UV Operating Conditions:

Parameter	Recommended Condition	Rationale
Column	C18 reversed-phase, 4.6 x 150 mm, 5 µm	Provides good retention and separation for moderately polar compounds like indole derivatives.
Mobile Phase A	0.1% Formic Acid in Water	Acidification of the mobile phase ensures that the carboxylic acid group of the analyte is protonated, leading to better peak shape and retention on a reversed-phase column.[5]
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile is a common organic modifier that provides good separation efficiency.
Gradient Elution	0-2 min: 20% B; 2-10 min: 20-80% B; 10-12 min: 80% B; 12.1-15 min: 20% B	A gradient elution allows for the efficient separation of the analyte from potential interferences and ensures a reasonable run time.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.
Column Temperature	30°C	Maintaining a constant column temperature ensures reproducible retention times.
Injection Volume	10 µL	A typical injection volume for analytical HPLC.
UV Detection Wavelength	280 nm	Based on the characteristic absorbance of the indole ring system.[2][3][4] A UV scan of the pure compound is recommended to determine the wavelength of maximum absorbance.

5. Data Analysis and Quantification:

• Integrate the peak areas of (3-Acetyl-indol-1-yl)-acetic acid and the internal standard in the chromatograms.

• Calculate the peak area ratio (analyte peak area / internal standard peak area).

• Construct a calibration curve by plotting the peak area ratio versus the nominal concentration of the calibration standards.

• Perform a linear regression analysis on the calibration curve. The curve should have a correlation coefficient (r²) of ≥ 0.99.

• Determine the concentration of (3-Acetyl-indol-1-yl)-acetic acid in the QC and unknown samples by interpolating their peak area ratios from the calibration curve.

Method Validation (as per ICH Guidelines)

For use in regulated studies, the HPLC-UV method must be validated to demonstrate its reliability. Key validation parameters include:

Parameter	Acceptance Criteria
Specificity	No significant interfering peaks at the retention times of the analyte and IS in blank matrix.
Linearity	r² ≥ 0.99 over the defined concentration range.
Lower Limit of Quantification (LLOQ)	The lowest concentration on the standard curve with a signal-to-noise ratio of ≥ 10 and acceptable precision and accuracy.
Precision	Within-run and between-run precision (as %CV) should be ≤ 15% (≤ 20% at the LLOQ).
Accuracy	Within-run and between-run accuracy (as % bias) should be within ±15% (±20% at the LLOQ).
Recovery	Consistent and reproducible extraction recovery.
Stability	Analyte should be stable under various storage and processing conditions (e.g., freeze-thaw, bench-top, long-term storage).

Method 2: Quantification by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

For applications requiring higher sensitivity and selectivity, such as the analysis of low concentrations of (3-Acetyl-indol-1-yl)-acetic acid in complex biological matrices, LC-MS/MS is the method of choice. This technique combines the separation power of HPLC with the highly specific and sensitive detection capabilities of tandem mass spectrometry.

Principle of LC-MS/MS

After chromatographic separation, the analyte is ionized, typically using electrospray ionization (ESI). The resulting ions are then directed into the mass spectrometer. In the first quadrupole (Q1), a specific precursor ion (the molecular ion of the analyte) is selected. This precursor ion is then fragmented in a collision cell (Q2). The resulting product ions are separated in the third quadrupole (Q3) and detected. This process, known as Multiple Reaction Monitoring (MRM), provides a high degree of specificity and significantly reduces background noise, leading to lower limits of detection.

Experimental Workflow for LC-MS/MS Analysis

Caption: Workflow for the quantification of (3-Acetyl-indol-1-yl)-acetic acid by LC-MS/MS.

Detailed Protocol for LC-MS/MS Analysis

1. Materials and Reagents:

• (3-Acetyl-indol-1-yl)-acetic acid reference standard

• Stable isotope-labeled internal standard (SIL-IS), e.g., (3-Acetyl-indol-1-yl)-[¹³C₂]acetic acid or (3-Acetyl-indol-1-yl)-[D₂]acetic acid (if available, otherwise a structural analog can be used).

• LC-MS grade acetonitrile (ACN)

• LC-MS grade methanol (MeOH)

• LC-MS grade water

• LC-MS grade formic acid (FA)

2. Preparation of Stock Solutions, Calibration Standards, and Quality Controls:

• Follow the same procedure as for the HPLC-UV method, but use a stable isotope-labeled internal standard for optimal results. The concentration range for calibration standards can be much lower, for example, 1 to 1000 ng/mL.

3. Sample Preparation:

• The protein precipitation method described for HPLC-UV is also suitable for LC-MS/MS. The higher sensitivity of the technique may allow for smaller sample volumes or a simpler dilution step after protein precipitation (e.g., "dilute and shoot").

4. LC-MS/MS Operating Conditions:

Parameter	Recommended Condition	Rationale
LC System	UPLC (Ultra-Performance Liquid Chromatography)	UPLC provides better resolution and faster run times compared to conventional HPLC.
Column	UPLC C18, 2.1 x 50 mm, 1.7 µm	A shorter column with smaller particles is suitable for the rapid gradients used in UPLC.
Mobile Phase A	0.1% Formic Acid in Water	Formic acid is a volatile acid, making it compatible with mass spectrometry.
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient Elution	0-0.5 min: 5% B; 0.5-2.5 min: 5-95% B; 2.5-3.0 min: 95% B; 3.1-4.0 min: 5% B	A fast gradient suitable for high-throughput analysis.
Flow Rate	0.4 mL/min	A typical flow rate for a 2.1 mm ID UPLC column.
Column Temperature	40°C
Injection Volume	5 µL

5. Mass Spectrometer Settings (Example for a Triple Quadrupole Instrument):

Parameter	Recommended Setting	Rationale
Ionization Mode	Electrospray Ionization (ESI), Positive or Negative	Both positive and negative modes should be evaluated during method development. Positive mode will detect the [M+H]⁺ ion, while negative mode will detect the [M-H]⁻ ion.
Precursor Ion (Q1)	[M+H]⁺ = m/z 218.1 or [M-H]⁻ = m/z 216.1	The precursor ion is the protonated or deprotonated molecular ion of the analyte.
Product Ions (Q3)	To be determined by infusion of the pure compound	Likely product ions would result from the loss of the acetic acid group (-59 Da) or the acetyl group (-43 Da). These transitions must be optimized experimentally.
MRM Transitions	Analyte: e.g., 218.1 -> 159.1; IS: e.g., 220.1 -> 161.1	The MRM transitions are the specific precursor-to-product ion pairs monitored for the analyte and internal standard.
Collision Energy	To be optimized	The energy required to fragment the precursor ion into the desired product ion needs to be determined experimentally.
Source Temperature	~500°C	To be optimized for the specific instrument.
Desolvation Gas Flow	~800 L/hr	To be optimized for the specific instrument.

6. Data Analysis and Quantification:

• The data analysis procedure is the same as for the HPLC-UV method, using the peak areas obtained from the MRM chromatograms.

Method Validation

The validation parameters for the LC-MS/MS method are the same as for the HPLC-UV method, but with typically much lower acceptance criteria for the LLOQ due to the higher sensitivity of the technique.

Conclusion

The analytical methods detailed in this guide provide a robust framework for the accurate and precise quantification of (3-Acetyl-indol-1-yl)-acetic acid in various research settings. The choice between HPLC-UV and LC-MS/MS will depend on the specific requirements of the application, particularly the desired sensitivity and the complexity of the sample matrix.

It is imperative to emphasize that these protocols serve as a starting point. Thorough method development and validation are essential to ensure that the chosen method is fit for its intended purpose and generates reliable data. This includes the experimental determination of the optimal UV wavelength, the optimization of mass spectrometric parameters, and a comprehensive assessment of all validation criteria as outlined by regulatory guidelines such as those from the International Council for Harmonisation (ICH).

References

• PubChem. (3-Acetyl-indol-1-yl)-acetic acid. National Center for Biotechnology Information. [Link]

• Ehmann, A. (1977). The van Urk-Salkowski reagent—a sensitive and specific chromogenic reagent for silica gel thin-layer chromatographic detection and identification of indole derivatives.
• Ilic, N., Normanly, J., & Cohen, J. D. (1997). Quantification of free and conjugated indole-3-acetic acid in plant tissues by gas chromatography-mass spectrometry.
• Kowalczyk, M., & Sandberg, G. (2001). Quantitative analysis of indole-3-acetic acid metabolites in Arabidopsis. Plant Physiology, 127(4), 1845-1853.
• Skoog, F., & Thimann, K. V. (1934). Further experiments on the inhibition of the development of lateral buds by growth hormone. Proceedings of the National Academy of Sciences, 20(8), 480-485.
• Toscano, W. A., & Poulos, T. L. (1990). Spectroscopic studies of the indole binding site in horseradish peroxidase. Biochemistry, 29(1), 186-193.

• SIELC Technologies. (2018). Separation of Indole-3-acetic acid on Newcrom R1 HPLC column. [Link]

• Intertek. LC-MS Method Development. [Link]

• Xu, X., Lan, J., & Korfmacher, W. A. (2005). Rapid LC/MS/MS method development for drug discovery. Analytical Chemistry, 77(19), 389A-395A.

• International Council for Harmonisation. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

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• 3. Absorption and fluorescence spectra of ring-substituted indole-3-acetic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 5. Indole-3-acetic acid | SIELC Technologies [sielc.com]

Application Notes and Protocols for the Derivatization of (3-Acetyl-indol-1-yl)-acetic acid for Bioassays

Introduction: Unlocking the Therapeutic Potential of the Indole Scaffold

The indole nucleus is a cornerstone in medicinal chemistry, forming the structural core of numerous natural products and synthetic drugs with a wide array of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1][2] (3-Acetyl-indol-1-yl)-acetic acid is a synthetic indole derivative that presents a versatile scaffold for chemical modification. Its structure, featuring a reactive carboxylic acid and a modifiable indole core, makes it an ideal candidate for the generation of compound libraries for bioassay screening.

The derivatization of a lead compound like (3-Acetyl-indol-1-yl)-acetic acid is a critical step in drug discovery. It allows for the exploration of the structure-activity relationship (SAR), optimization of pharmacokinetic properties (such as cell permeability), and the development of chemical probes to study biological processes.[3] This guide provides detailed protocols for the synthesis of the parent compound and its subsequent derivatization into esters, amides, and fluorescently labeled probes, along with methodologies for their evaluation in common bioassays.

Synthesis of the Core Scaffold: (3-Acetyl-indol-1-yl)-acetic acid

The synthesis of (3-Acetyl-indol-1-yl)-acetic acid is foundational to any derivatization campaign. A common and effective method is the N-alkylation of 3-acetylindole with an appropriate haloacetate. This approach offers a straightforward route to the desired product.

Rationale for Synthetic Strategy

The nitrogen atom of the indole ring can be deprotonated by a suitable base to form a nucleophilic indolide anion, which then undergoes a nucleophilic substitution reaction with an alkyl halide.[4] Using ethyl chloroacetate as the alkylating agent directly introduces the acetic acid ester moiety at the N1 position. Subsequent hydrolysis of the ester yields the target carboxylic acid.

Experimental Workflow: Synthesis of (3-Acetyl-indol-1-yl)-acetic acid

Caption: Workflow for the synthesis of the core compound.

Detailed Protocol: Synthesis of (3-Acetyl-indol-1-yl)-acetic acid

Materials:

• 3-Acetylindole

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl chloroacetate

• Lithium hydroxide (LiOH)

• Tetrahydrofuran (THF)

• Water (H₂O)

• Hydrochloric acid (HCl), 1 M

• Ethyl acetate (EtOAc)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• N-Alkylation:

  • To a stirred suspension of NaH (1.2 eq.) in anhydrous DMF at 0 °C under a nitrogen atmosphere, add a solution of 3-acetylindole (1.0 eq.) in anhydrous DMF dropwise.

  • Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 1 hour.

  • Cool the reaction mixture back to 0 °C and add ethyl chloroacetate (1.1 eq.) dropwise.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Quench the reaction by the slow addition of water at 0 °C.

  • Extract the aqueous mixture with EtOAc (3 x volumes).

  • Wash the combined organic layers with water and brine, dry over Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford ethyl (3-acetyl-indol-1-yl)acetate.

• Ester Hydrolysis:

  • Dissolve the purified ethyl (3-acetyl-indol-1-yl)acetate (1.0 eq.) in a mixture of THF and water.

  • Add LiOH (1.5 eq.) and stir the mixture at room temperature for 2-4 hours, monitoring the reaction by TLC.

  • Once the starting material is consumed, concentrate the reaction mixture under reduced pressure to remove the THF.

  • Dilute the remaining aqueous solution with water and wash with diethyl ether to remove any unreacted starting material.

  • Cool the aqueous layer to 0 °C and acidify to pH 2-3 with 1 M HCl.

  • Collect the resulting precipitate by vacuum filtration, wash with cold water, and dry under vacuum to yield (3-Acetyl-indol-1-yl)-acetic acid.

Derivatization Strategies for Bioassay Applications

The carboxylic acid functionality of (3-Acetyl-indol-1-yl)-acetic acid is a prime target for derivatization. Esterification and amidation are two of the most common and effective strategies to modify the physicochemical properties and biological activity of the parent compound.

Esterification: Enhancing Lipophilicity and Cell Permeability

Rationale: Converting the polar carboxylic acid group to a less polar ester can significantly increase the lipophilicity of a compound. This modification often leads to improved cell membrane permeability, which is crucial for reaching intracellular targets.[2][5] Ester derivatives can also act as prodrugs, being hydrolyzed by intracellular esterases to release the active carboxylic acid.[6]

Caption: General workflow for Fischer esterification.

Materials:

• (3-Acetyl-indol-1-yl)-acetic acid

• Methanol (MeOH), anhydrous

• Concentrated sulfuric acid (H₂SO₄)

• Sodium bicarbonate (NaHCO₃), saturated solution

• Ethyl acetate (EtOAc)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Dissolve (3-Acetyl-indol-1-yl)-acetic acid (1.0 eq.) in a large excess of anhydrous methanol.

• Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 5 drops per 5 mL of methanol) to the solution.[7]

• Reflux the reaction mixture for 4-6 hours, monitoring the progress by TLC.[8]

• After cooling to room temperature, remove the excess methanol under reduced pressure.

• Dissolve the residue in ethyl acetate and wash sequentially with water, saturated sodium bicarbonate solution, and brine.[9]

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain methyl (3-acetyl-indol-1-yl)acetate.

Amidation: Modulating Biological Interactions and Stability

Rationale: The formation of an amide bond can introduce a wide range of chemical diversity, allowing for the exploration of new interactions with biological targets. Amides are generally more stable to hydrolysis than esters, which can be advantageous for increasing the in vivo half-life of a compound.[3] The hydrogen bonding capabilities of the amide group can also play a crucial role in target binding.

Caption: Workflow for EDC/HOBt mediated amide coupling.

Materials:

• (3-Acetyl-indol-1-yl)-acetic acid

• N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC·HCl)

• Hydroxybenzotriazole (HOBt)

• Benzylamine

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous Dichloromethane (DCM)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a stirred solution of (3-Acetyl-indol-1-yl)-acetic acid (1.0 eq.), EDC·HCl (1.2 eq.), and HOBt (1.2 eq.) in anhydrous DCM at 0 °C, add DIPEA (2.0 eq.).[3]

• Stir the mixture at 0 °C for 30 minutes.

• Add benzylamine (1.1 eq.) and allow the reaction to warm to room temperature and stir for 12-18 hours.

• Dilute the reaction mixture with DCM and wash sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield N-benzyl-(3-acetyl-indol-1-yl)acetamide.

Fluorescent Labeling: Creating Probes for Cellular Imaging

Rationale: Attaching a fluorescent tag to a bioactive molecule allows for the visualization of its subcellular localization and dynamics in real-time.[] BODIPY dyes are often preferred for their sharp emission spectra, high quantum yields, and relative insensitivity to solvent polarity and pH, making them excellent choices for cellular imaging applications.[11][]

Materials:

• (3-Acetyl-indol-1-yl)-acetic acid

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• BODIPY FL ethylenediamine (BODIPY FL-EDA)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Water

Procedure:

• Dissolve (3-Acetyl-indol-1-yl)-acetic acid (1.0 eq.) and HATU (1.1 eq.) in anhydrous DMF.

• Add DIPEA (2.0 eq.) and stir the mixture at room temperature for 15 minutes to pre-activate the carboxylic acid.

• Add a solution of BODIPY FL-EDA (1.0 eq.) in anhydrous DMF.

• Stir the reaction at room temperature for 4-6 hours in the dark.

• Pour the reaction mixture into water and extract with EtOAc.

• Wash the combined organic layers with water and brine, dry over Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel, protecting from light, to obtain the BODIPY-conjugated derivative.

Bioassay Protocols and Data Interpretation

The derivatized compounds can be evaluated in a variety of bioassays to determine their biological activity. Here, we provide protocols for assessing anticancer and antimicrobial activity.

Anticancer Activity: MTT Cytotoxicity Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

• Cell Seeding: Seed cancer cells (e.g., HeLa, MCF-7) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.[13]

• Compound Treatment: Treat the cells with serial dilutions of the synthesized indole derivatives and incubate for 48-72 hours. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).

• MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37 °C.

• Formazan Solubilization: Remove the medium and add DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration of compound that inhibits 50% of cell growth).

Antimicrobial Activity: Broth Microdilution Method

This method is used to determine the minimum inhibitory concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[5]

• Preparation of Inoculum: Prepare a standardized inoculum of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli) in a suitable broth (e.g., Mueller-Hinton Broth).[14]

• Serial Dilution: Perform a two-fold serial dilution of the test compounds in the broth in a 96-well microtiter plate.[5]

• Inoculation: Inoculate each well with the standardized bacterial suspension. Include a growth control (no compound) and a sterility control (no bacteria).

• Incubation: Incubate the plate at 37 °C for 16-20 hours.[5]

• MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible growth of the microorganism.

Data Summary and Interpretation

The following tables summarize representative biological activity data for derivatives of (3-Acetyl-indol-1-yl)-acetic acid and related indole compounds.

Table 1: Anticancer Activity of Indole Derivatives

Compound	Derivative Type	Cell Line	IC₅₀ (µM)	Reference
1	Amide	HT29 (Colon)	5.0	[6]
2	Amide	HeLa (Cervical)	0.50	[13]
3	Amide	MCF-7 (Breast)	0.55	[13]
4	Ester	P388 (Leukemia)	More potent than amide	[15]

Table 2: Antimicrobial Activity of Indole Derivatives

Compound	Derivative Type	Microorganism	MIC (µg/mL)	Reference
5	Hydrazone	S. aureus	6.25	[16]
6	Pyridazinone	E. coli	12.5	[16]
7	Benzimidazole	C. albicans	25	[16]

Conclusion and Future Directions

The derivatization of (3-Acetyl-indol-1-yl)-acetic acid provides a powerful platform for the discovery of novel therapeutic agents. The protocols outlined in this guide offer a systematic approach to synthesizing and evaluating a diverse library of indole derivatives. The choice of derivatization strategy—be it esterification, amidation, or fluorescent labeling—should be guided by the specific aims of the research, whether it is to enhance potency, improve pharmacokinetic properties, or visualize cellular interactions. Future work could explore a broader range of derivatizations at the acetyl group or on the benzene ring of the indole nucleus to further probe the structure-activity relationship and unlock the full therapeutic potential of this versatile scaffold.

References

• Experiment 29 – The Fischer Esterification. (n.d.). Retrieved January 26, 2026, from [Link]

• Synthesis and biological assessment of indole derivatives containing penta-heterocycles scaffold as novel anticancer agents towards A549 and K562 cells - Taylor & Francis. (2023, January 11). Retrieved January 26, 2026, from [Link]

• Process of producing indole-3-acetic acids. (1955).

• 3-Substituted indole: A review - International Journal of Chemical Studies. (2019, February 15). Retrieved January 26, 2026, from [Link]

• Synthetic method of substituted indole-3-acetic acid. (2015).

• 3-acetylindole - Sciencemadness Discussion Board. (2017, September 4). Retrieved January 26, 2026, from [Link]

• Target-based anticancer indole derivatives and insight into structure‒activity relationship: A mechanistic review update (2018–2021) - PMC. (n.d.). Retrieved January 26, 2026, from [Link]

• BODIPY-Based Molecules for Biomedical Applications - PMC. (2023, November 30). Retrieved January 26, 2026, from [Link]

• N- and O-Alkylation of 3-Indolylcyclopropylacetic Acid Derivatives. - ResearchGate. (2002). Retrieved January 26, 2026, from [Link]

• Antimicrobial susceptibility testing (Broth microdilution method) - WOAH - Asia. (2019, July). Retrieved January 26, 2026, from [Link]

• Microdilution Technique for Antimicrobial Susceptibility Testing of Anaerobic Bacteria - NIH. (n.d.). Retrieved January 26, 2026, from [Link]

• BODIPY Dyes: A New Frontier in Cellular Imaging and Theragnostic Applications - MDPI. (n.d.). Retrieved January 26, 2026, from [Link]

• IN-VITRO EVALUATION CYTOTOXIC POTENTIAL OF NOVEL ISOINDOLE DERIVATIVES ON VARIOUS CANCER CELL LINES - GCRIS. (n.d.). Retrieved January 26, 2026, from [Link]

• Broth microdilution - Wikipedia. (n.d.). Retrieved January 26, 2026, from [Link]

• Synthesis and biological evaluation of some N-substituted indoles - Arkat USA. (n.d.). Retrieved January 26, 2026, from [Link]

• Enantioselective Catalytic Synthesis of N-alkylated Indoles - MDPI. (n.d.). Retrieved January 26, 2026, from [Link]

• Synthesis and Cytotoxic Activity of Novel Indole Derivatives and Their in silico Screening on Spike Glycoprotein of SARS-CoV-2 - Frontiers. (n.d.). Retrieved January 26, 2026, from [Link]

• Antimicrobial susceptibility testing by broth microdilution method: widely available modification | Request PDF - ResearchGate. (2018, August 6). Retrieved January 26, 2026, from [Link]

• Antitumor and cytogenetic effects of esteric (ASE) and amidic (ASA) steroidal derivative of p-bis (2-chloroethyl) amino phenylacetic acid (CAPA). A comparative study - PubMed. (n.d.). Retrieved January 26, 2026, from [Link]

• Discovery of Anticancer Indole-Based 4,5-Dihydroisoxazole Derivative with Selectivity toward Leukemia Cells | ACS Pharmacology & Translational Science. (2022, July 14). Retrieved January 26, 2026, from [Link]

• Synthesis and antibacterial activity of some indole acetic acid derivatives - ResearchGate. (2008, August 9). Retrieved January 26, 2026, from [Link]

• Amide-to-Ester Substitution as a Strategy for Optimizing PROTAC Permeability and Cellular Activity | Journal of Medicinal Chemistry - ACS Publications. (n.d.). Retrieved January 26, 2026, from [Link]

• Synthesis of substituted N-heterocycles by N-alkylation - Organic Chemistry Portal. (n.d.). Retrieved January 26, 2026, from [Link]

• MIC (Broth Microdilution) Testing - YouTube. (2020, July 27). Retrieved January 26, 2026, from [Link]

• Synthesis and Antiproliferative Activity against Cancer Cells of Indole-Aryl-Amide Derivatives - MDPI. (n.d.). Retrieved January 26, 2026, from [Link]

• Synthesis of alkyl-substituted N-protected indoles via acylation and reductive deoxygenation. (2007, August 8). Retrieved January 26, 2026, from [Link]

• Ester and amide derivatives of the nonsteroidal antiinflammatory drug, indomethacin, as selective cyclooxygenase-2 inhibitors - PubMed. (n.d.). Retrieved January 26, 2026, from [Link]

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Application Notes and Protocols for (3-Acetyl-indol-1-yl)-acetic acid in Cancer Research

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Untapped Potential of a Novel Indole-3-Acetic Acid Derivative in Oncology

The indole nucleus is a cornerstone in medicinal chemistry, forming the structural basis of a multitude of natural and synthetic compounds with significant therapeutic properties, including a notable portfolio of anticancer agents.[1] Within this chemical family, Indole-3-acetic acid (IAA), a well-known plant auxin, has garnered considerable interest in oncology.[2] The anticancer potential of IAA is not intrinsic but is unlocked through oxidative activation. This can be achieved enzymatically, for instance, through the action of horseradish peroxidase (HRP), or physically, via ultraviolet B (UVB) irradiation.[3][4] This activation generates cytotoxic reactive oxygen species (ROS), leading to oxidative stress and subsequent apoptosis in cancer cells.[5] Furthermore, derivatives of IAA have been explored for a range of anticancer activities, demonstrating the versatility of this scaffold.[6]

This document provides detailed application notes and protocols for the investigation of a novel, yet uncharacterized, derivative: (3-Acetyl-indol-1-yl)-acetic acid . While direct experimental data for this specific compound is not yet available in published literature, its structural features—combining the IAA backbone with a 3-acetyl group—suggest a strong rationale for its investigation as a potential anticancer agent. The 3-acetyl group may influence the electronic properties of the indole ring, potentially modulating its susceptibility to oxidative activation and interaction with molecular targets.

These application notes are therefore presented as a predictive guide, grounded in the established principles of related indole compounds, to empower researchers to explore the therapeutic potential of (3-Acetyl-indol-1-yl)-acetic acid.

Proposed Synthesis of (3-Acetyl-indol-1-yl)-acetic acid

The synthesis of (3-Acetyl-indol-1-yl)-acetic acid can be envisioned as a two-step process starting from the commercially available 3-acetylindole.

• N-Alkylation of 3-Acetylindole: The first step involves the N-alkylation of 3-acetylindole with an appropriate haloacetic acid ester (e.g., ethyl bromoacetate) in the presence of a base (e.g., sodium hydride or potassium carbonate) in an aprotic polar solvent like dimethylformamide (DMF) or acetonitrile.

• Hydrolysis of the Ester: The resulting ester intermediate is then hydrolyzed, typically under basic conditions (e.g., using sodium hydroxide or lithium hydroxide) followed by acidification, to yield the final product, (3-Acetyl-indol-1-yl)-acetic acid.

A plausible synthetic scheme is outlined below:

Caption: Proposed two-step synthesis of (3-Acetyl-indol-1-yl)-acetic acid.

Hypothesized Mechanisms of Anticancer Action

Based on the known bioactivity of IAA and its derivatives, two primary mechanisms of action are proposed for investigation for (3-Acetyl-indol-1-yl)-acetic acid:

• Enzyme-Activated Prodrug Therapy: Similar to IAA, (3-Acetyl-indol-1-yl)-acetic acid is hypothesized to act as a prodrug that can be activated by peroxidases, such as horseradish peroxidase (HRP).[4] This activation is expected to generate free radicals, leading to oxidative stress, DNA damage, and ultimately, apoptosis in cancer cells.[5] This approach is particularly promising for targeted cancer therapy, where HRP can be delivered specifically to tumor tissues.[7]

• Photo-activated Apoptosis Induction: It has been demonstrated that IAA, when irradiated with UVB light, generates free radicals that induce apoptosis in cancer cells.[3] It is plausible that (3-Acetyl-indol-1-yl)-acetic acid will exhibit similar photosensitizing properties, offering a potential avenue for photodynamic therapy applications.

The proposed signaling pathway for both activation methods is depicted below, culminating in apoptotic cell death.

Caption: Hypothesized activation and apoptotic pathway of (3-Acetyl-indol-1-yl)-acetic acid.

Experimental Protocols

The following protocols provide a framework for the initial in vitro evaluation of (3-Acetyl-indol-1-yl)-acetic acid's anticancer potential.

Protocol 1: General Cell Viability Assessment (MTT Assay)

This protocol determines the cytotoxic effect of the compound on a panel of cancer cell lines.

Materials:

• (3-Acetyl-indol-1-yl)-acetic acid

• Cancer cell lines (e.g., MCF-7 [breast], PC-3 [prostate], A549 [lung], HeLa [cervical]) and a non-cancerous control cell line (e.g., HEK293)

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• Phosphate Buffered Saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well plates

• Multichannel pipette

• Plate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Compound Treatment: Prepare a stock solution of (3-Acetyl-indol-1-yl)-acetic acid in DMSO. Make serial dilutions in complete medium to achieve final concentrations ranging from 0.1 µM to 100 µM. The final DMSO concentration should not exceed 0.5%.

• Replace the medium in each well with 100 µL of the medium containing the different concentrations of the compound. Include vehicle control (medium with DMSO) and untreated control wells.

• Incubate the plate for 48-72 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot a dose-response curve and determine the IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%).

Protocol 2: HRP-Mediated Cytotoxicity Assay

This protocol assesses the compound's activity as a prodrug activated by horseradish peroxidase.

Materials:

• All materials from Protocol 1

• Horseradish Peroxidase (HRP)

Procedure:

• Follow steps 1 and 2 of Protocol 1.

• Co-treatment: Prepare treatment media containing serial dilutions of (3-Acetyl-indol-1-yl)-acetic acid with and without a fixed, non-toxic concentration of HRP (e.g., 2 µg/mL).

• Replace the medium in the wells with the prepared treatment media.

• Incubate for a shorter duration, for example, 4-24 hours, as the activated compound may be more potent.

• Proceed with the MTT assay as described in steps 5-8 of Protocol 1.

• Data Analysis: Compare the IC₅₀ values of the compound with and without HRP. A significant decrease in the IC₅₀ in the presence of HRP indicates successful enzymatic activation.

Protocol 3: UVB-Induced Cytotoxicity Assay

This protocol evaluates the photo-activated anticancer activity of the compound.

Materials:

• All materials from Protocol 1

• UVB light source with a calibrated radiometer

Procedure:

• Seed cells in a 96-well plate as described in Protocol 1.

• After 24 hours, replace the medium with 100 µL of fresh medium containing serial dilutions of (3-Acetyl-indol-1-yl)-acetic acid.

• UVB Irradiation: Immediately expose the plate to a specific dose of UVB radiation (e.g., 100 mJ/cm²).[8] A parallel plate should be treated with the compound but kept in the dark as a control.

• Incubate both plates for 24-48 hours at 37°C in a 5% CO₂ incubator.

• Perform the MTT assay as described in steps 5-8 of Protocol 1.

• Data Analysis: Compare the viability of cells treated with the compound in the dark versus those exposed to UVB light. A significant decrease in viability upon UVB exposure suggests photo-activated cytotoxicity.

Data Presentation and Interpretation

The quantitative data from the cell viability assays should be summarized in a clear, tabular format for easy comparison of IC₅₀ values across different cell lines and conditions.

Compound/Condition	Cell Line	IC₅₀ (µM)
(3-Acetyl-indol-1-yl)-acetic acid	MCF-7
(3-Acetyl-indol-1-yl)-acetic acid	PC-3
(3-Acetyl-indol-1-yl)-acetic acid	A549
(3-Acetyl-indol-1-yl)-acetic acid	HEK293
(3-Acetyl-indol-1-yl)-acetic acid + HRP	MCF-7
(3-Acetyl-indol-1-yl)-acetic acid + UVB	MCF-7

A lower IC₅₀ value indicates greater potency. A significantly higher IC₅₀ in the non-cancerous cell line (e.g., HEK293) compared to the cancer cell lines would suggest tumor selectivity.

Follow-up Mechanistic Studies

Should (3-Acetyl-indol-1-yl)-acetic acid demonstrate significant cytotoxic activity, further mechanistic studies are warranted.

• Apoptosis vs. Necrosis: Utilize Annexin V/Propidium Iodide (PI) staining followed by flow cytometry to differentiate between apoptotic and necrotic cell death.

• Cell Cycle Analysis: Perform cell cycle analysis using PI staining and flow cytometry to determine if the compound induces cell cycle arrest at a specific phase (e.g., G1, S, or G2/M).

• Western Blotting: Analyze the expression levels of key proteins involved in apoptosis (e.g., Caspase-3, PARP, Bcl-2 family proteins) and cell cycle regulation (e.g., cyclins, CDKs).

The following workflow outlines the proposed experimental progression:

Caption: Proposed experimental workflow for investigating (3-Acetyl-indol-1-yl)-acetic acid.

Conclusion

(3-Acetyl-indol-1-yl)-acetic acid represents a novel and unexplored molecule with a strong theoretical basis for anticancer activity. The protocols and conceptual framework provided herein offer a comprehensive starting point for researchers to systematically evaluate its potential as a therapeutic agent. By leveraging the established principles of IAA-mediated cytotoxicity, the scientific community can efficiently uncover the true potential of this promising compound in the fight against cancer.

References

• Synthesis and Antiproliferative Activity against Cancer Cells of Indole-Aryl-Amide Derivatives. Molecules. Available at: [Link]

• the anti-proliferative effects of indole-3-acetic acid in neuroblastoma cells. CNR-IRIS. Available at: [Link]

• UVB-activated indole-3-acetic acid induces apoptosis of PC-3 prostate cancer cells. Anticancer Research. Available at: [Link]

• 3-Acetyl Indole in the Synthesis of Natural Bioactive Compounds. PubMed. Available at: [Link]

• Oxidative activation of indole-3-acetic acids to cytotoxic species - A potential new role for plant auxins in cancer therapy. ResearchGate. Available at: [Link]

• Oxidative activation of indole-3-acetic acids to cytotoxic species- a potential new role for plant auxins in cancer therapy. PubMed. Available at: [Link]

• Discovery of indole-3-butyric acid derivatives as potent histone deacetylase inhibitors. National Institutes of Health. Available at: [Link]

• 3-acetylindole. Sciencemadness Discussion Board. Available at: [Link]

• Oxidation of indole-3-acetic acid by horseradish peroxidase induces apoptosis in G361 human melanoma cells. PubMed. Available at: [Link]

• Target-based anticancer indole derivatives and insight into structure‒activity relationship: A mechanistic review update (2018–2021). PubMed Central. Available at: [Link]

• Synthesis of 3-acetyl indole. Synthesis of 1,3-Diacetyl Indole. ResearchGate. Available at: [Link]

• In vivo characterization of horseradish peroxidase with indole-3-acetic acid and 5-bromoindole-3-acetic acid for gene therapy of cancer. Ovid. Available at: [Link]

• Indole-3-Acetic Acid. Organic Syntheses. Available at: [Link]

• Development of a novel enzyme/prodrug combination for gene therapy of cancer: horseradish peroxidase/indole-3-acetic acid. PubMed. Available at: [Link]

• Synthesis and Anticancer Evaluation of Novel Indole Based Arylsulfonylhydrazides against Human Breast Cancer Cells. ACS Publications. Available at: [Link]

• UVB-Activated Indole-3-Acetic Acid Induces Apoptosis of PC-3 Prostate Cancer Cells. Anticancer Research. Available at: [Link]

• Indole-3-Acetic Acids and Horseradish Peroxidase: A New Prodrug / Enzyme Combination for Targeted Cancer Therapy. ResearchGate. Available at: [Link]

• Indole Compounds in Oncology: Therapeutic Potential and Mechanistic Insights. MDPI. Available at: [Link]

• From bugs to drugs: Bacterial 3-IAA enhances efficacy of chemotherapy in pancreatic cancer. Cell. Available at: [Link]

• Design, Synthesis, and Anticancer Evaluation of Novel Indole Derivatives of Ursolic Acid as Potential Topoisomerase II Inhibitors. ResearchGate. Available at: [Link]

• Microbiota-derived 3-IAA (indole-3-acetic acid) influences chemotherapy efficacy in pancreatic cancer. Content for health professionals. Available at: [Link]

• 3-Substituted indole: A review. International Journal of Chemical Studies. Available at: [Link]

• Synthetic method of substituted indole-3-acetic acid. Google Patents.

Sources

• 1. 3-Acetyl Indole in the Synthesis of Natural Bioactive Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Discovery of indole-3-butyric acid derivatives as potent histone deacetylase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. UVB-activated indole-3-acetic acid induces apoptosis of PC-3 prostate cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Oxidative activation of indole-3-acetic acids to cytotoxic species- a potential new role for plant auxins in cancer therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 8. ar.iiarjournals.org [ar.iiarjournals.org]

Technical Notes & Optimization

Technical Support Center: Experimental Integrity of (3-Acetyl-indol-1-yl)-acetic acid

Welcome to the dedicated technical support guide for researchers, scientists, and drug development professionals working with (3-Acetyl-indol-1-yl)-acetic acid. This resource is designed to provide in-depth, field-proven insights to help you anticipate and prevent the degradation of this compound, ensuring the integrity and reproducibility of your experimental results. As there is limited specific literature on (3-Acetyl-indol-1-yl)-acetic acid, the guidance provided herein is expertly extrapolated from established principles governing the stability of structurally related indole derivatives, such as Indole-3-acetic acid (IAA), and general organic chemistry principles.

Understanding the Instability of Indole Derivatives

The indole ring, the core of (3-Acetyl-indol-1-yl)-acetic acid, is an electron-rich aromatic system, making it susceptible to various degradation pathways.[1] This inherent reactivity necessitates careful handling and experimental design to prevent the formation of artifacts that could confound your results. The primary drivers of degradation in indole-containing compounds include:

• Oxidation: The electron-rich nature of the indole nucleus makes it prone to oxidation, which can be initiated by atmospheric oxygen, trace metal ions, or other oxidizing agents in your experimental system.[1] This can lead to the formation of colored impurities and a loss of compound activity.

• Photodegradation: Many indole derivatives are photosensitive and can degrade upon exposure to light, particularly in the UV spectrum.[1][2] This is a critical consideration for both storage and during experimental procedures.

• pH-Mediated Hydrolysis: The acetic acid side chain and the acetyl group on the indole ring can be susceptible to hydrolysis under strongly acidic or alkaline conditions.[3] The stability of indole compounds is often optimal within a narrow pH range.

• Thermal Decomposition: Elevated temperatures can significantly accelerate the rate of all degradation reactions.[1][4]

A visual representation of the key factors influencing the stability of (3-Acetyl-indol-1-yl)-acetic acid is provided below.

Caption: Factors contributing to the degradation of (3-Acetyl-indol-1-yl)-acetic acid.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the handling and use of (3-Acetyl-indol-1-yl)-acetic acid in a question-and-answer format.

Storage and Handling

Q1: My solid (3-Acetyl-indol-1-yl)-acetic acid has changed color from off-white to a brownish tint. Is it still usable?

A1: A color change is a primary visual indicator of degradation, likely due to oxidation or polymerization of the indole ring.[1] While a slight color change might not significantly impact the bulk purity for some preliminary experiments, it is a definitive sign of instability. For sensitive and quantitative assays, using the discolored compound is not recommended as the degradation products could have unknown biological activities or interfere with your detection methods. It is crucial to perform a purity check (e.g., via HPLC) before use. To prevent this, always store the solid compound under an inert atmosphere (argon or nitrogen), protected from light in an amber vial, and at a low temperature (≤ -20°C).[1][5]

Q2: What is the best way to prepare a stock solution of (3-Acetyl-indol-1-yl)-acetic acid to ensure its stability?

A2: The choice of solvent and preparation technique is critical. Here's a recommended protocol:

• Solvent Selection: Use a high-purity, anhydrous solvent. Dimethyl sulfoxide (DMSO) or ethanol are common choices for indole derivatives. Ensure the solvent is suitable for your experimental system and does not interfere with the assay.

• Deoxygenate the Solvent: Before dissolving the compound, sparge the solvent with an inert gas like argon or nitrogen for 15-20 minutes to remove dissolved oxygen, a key driver of oxidative degradation.

• Dissolution: Prepare the stock solution at a high concentration to minimize the volume added to your experimental medium. Dissolve the compound under subdued light to prevent photodegradation.

• Storage: Aliquot the stock solution into single-use volumes in amber or foil-wrapped vials and store at -80°C. Avoid repeated freeze-thaw cycles, as this can introduce moisture and accelerate degradation.[6]

Q3: Can I autoclave my medium after adding (3-Acetyl-indol-1-yl)-acetic acid?

A3: No. Autoclaving exposes the compound to high temperatures and pressures, which will almost certainly lead to significant degradation.[7] For sterile applications, prepare a concentrated stock solution, sterilize it by filtration through a 0.22 µm syringe filter (ensure the filter material is compatible with your solvent), and then add the sterile stock to your previously autoclaved and cooled medium.

Experimental Conditions

Q4: What is the optimal pH range for working with (3-Acetyl-indol-1-yl)-acetic acid?

A4: While specific data for this compound is unavailable, related indole compounds like Indole-3-acetic acid and Indole-3-acetonitrile show greater stability in a slightly acidic to neutral pH range, typically between 6.0 and 7.5.[3] Strongly acidic or alkaline conditions should be avoided to prevent hydrolysis of the acetic acid and acetyl functionalities. If your experiment requires a pH outside of this range, the compound's stability should be validated under those specific conditions.

Q5: I am running a multi-day cell culture experiment. How can I ensure the compound remains stable in the culture medium?

A5: This is a significant challenge. The compound will be exposed to physiological temperature (37°C), oxygen, and light (if the incubator is opened frequently).

• Minimize Light Exposure: Keep your culture plates or flasks in the dark as much as possible.

• Consider Compound Replenishment: For long-term experiments, consider replacing the medium with freshly prepared medium containing the compound every 24-48 hours.

• Run Stability Controls: In a parallel experiment, incubate the compound in your cell-free culture medium under the same conditions and for the same duration. At various time points, take aliquots and analyze them by HPLC to quantify the remaining parent compound. This will give you a degradation curve and inform you of the compound's half-life in your specific experimental setup.

Analytical and Detection Issues

Q6: I am seeing unexpected peaks in my HPLC analysis of my experimental samples. Could this be due to degradation?

A6: Yes, this is highly likely. The appearance of new, unexpected peaks, often with different retention times and UV-Vis spectra, is a classic sign of compound degradation. To confirm this, you can:

• Force Degradation Study: Intentionally expose a sample of your compound to harsh conditions (e.g., high heat, strong acid/base, UV light). Analyze this "forced degradation" sample by HPLC. The new peaks that appear can serve as markers for specific degradation pathways.

• Mass Spectrometry: Couple your HPLC to a mass spectrometer (LC-MS) to identify the molecular weights of the unknown peaks. This can help elucidate the structure of the degradation products. For instance, a loss of 42 Da could indicate deacetylation, while an addition of 16 Da could suggest oxidation.

Q7: How can I detect indole degradation in my experiments?

A7: Several methods can be employed, ranging in complexity:

• High-Performance Liquid Chromatography (HPLC): This is the most reliable method for separating and quantifying the parent compound from its degradation products. A UV detector is suitable as the indole ring is a strong chromophore.

• UV-Vis Spectroscopy: While less specific than HPLC, a change in the absorption spectrum or the appearance of new absorption bands can indicate degradation.

• Colorimetric Assays: Assays like the Kovács test, which uses p-dimethylaminobenzaldehyde to produce a colored product with some indoles, can be used for qualitative detection, but they often lack specificity for substituted indoles and may react with degradation products as well.[8][9]

Parameter	Recommended Condition	Rationale
Storage (Solid)	≤ -20°C, under inert gas, protected from light	Minimizes thermal degradation, oxidation, and photodegradation.[1][5]
Storage (Solution)	-80°C, single-use aliquots, in deoxygenated solvent	Prevents repeated freeze-thaw cycles and oxidation.
Working pH	6.0 - 7.5	Avoids acid/base-catalyzed hydrolysis of side chains.[3]
Light Exposure	Minimize; use amber vials and work in subdued light	Prevents photodegradation.[1][2]
Temperature	Avoid temperatures > 37°C for extended periods	High temperatures accelerate all degradation pathways.[4][10]

Detailed Experimental Protocols

Protocol 1: Preparation of a Stable Stock Solution

This protocol outlines the steps for preparing a stock solution of (3-Acetyl-indol-1-yl)-acetic acid with enhanced stability.

Materials:

• (3-Acetyl-indol-1-yl)-acetic acid solid

• High-purity, anhydrous DMSO

• Inert gas (Argon or Nitrogen) with tubing

• Sterile, amber or foil-wrapped glass vials with screw caps

• Analytical balance

• Sterile syringes and 0.22 µm syringe filters (if sterile stock is needed)

Procedure:

• Preparation: In a fume hood or well-ventilated area, allow the vial of solid (3-Acetyl-indol-1-yl)-acetic acid to equilibrate to room temperature before opening to prevent moisture condensation.

• Deoxygenation of Solvent: Dispense the required volume of DMSO into a glass container. Bubble argon or nitrogen gas gently through the solvent for 15-20 minutes.

• Weighing: Weigh the desired amount of the solid compound quickly and accurately.

• Dissolution: Add the deoxygenated DMSO to the solid compound. Mix gently by vortexing or inversion until fully dissolved. Perform this step under subdued lighting.

• Aliquoting and Storage: Immediately aliquot the stock solution into single-use amber vials. Flush the headspace of each vial with inert gas before sealing tightly. Store the vials at -80°C.

Caption: Workflow for preparing a stable stock solution.

Protocol 2: Performing a Compound Stability Assay in Culture Medium

This protocol provides a framework for determining the stability of (3-Acetyl-indol-1-yl)-acetic acid in your specific experimental medium.

Materials:

• Prepared stock solution of (3-Acetyl-indol-1-yl)-acetic acid

• Cell-free culture medium

• Incubator set to experimental conditions (e.g., 37°C, 5% CO2)

• HPLC system with a suitable C18 column and UV detector

• Sterile microcentrifuge tubes

Procedure:

• Preparation: Prepare your complete cell-free culture medium.

• Spiking: Add the stock solution of (3-Acetyl-indol-1-yl)-acetic acid to the medium to achieve the final working concentration. Mix well.

• Time Zero (T=0) Sample: Immediately take an aliquot of the spiked medium, transfer it to a microcentrifuge tube, and store it at -80°C. This is your T=0 reference sample.

• Incubation: Place the remaining spiked medium in the incubator under your standard experimental conditions.

• Time-Point Sampling: At predetermined time points (e.g., 2, 4, 8, 12, 24, 48 hours), remove aliquots of the medium and store them at -80°C.

• Sample Analysis:

  • Thaw all samples simultaneously.

  • If the medium contains proteins, perform a protein precipitation step (e.g., by adding cold acetonitrile) and centrifuge to clarify the sample.

  • Analyze the supernatant of all samples by HPLC.

• Data Analysis:

  • Integrate the peak area of the parent compound for each time point.

  • Normalize the peak areas to the T=0 sample (Peak Area at Tx / Peak Area at T0 * 100%) to determine the percentage of compound remaining.

  • Plot the percentage of compound remaining versus time to determine the degradation kinetics.

References

• Le, T. D., & Boyd, B. J. (2022). Self-emulsifying drug delivery systems for the delivery of poorly water-soluble indole-containing compounds. Journal of Drug Delivery Science and Technology, 74, 103554.
• Qu, Y., Ma, Q., Liu, Z., et al. (2017). Biodegradation and Biotransformation of Indole: Advances and Perspectives. Frontiers in Microbiology, 8, 2017.
• BenchChem. (2025). Optimizing pH for 3-Indoleacetonitrile stability and activity. BenchChem Technical Support.
• Dunleavy, R., et al. (2019). Indole Pulse Signalling Regulates the Cytoplasmic pH of E. coli in a Memory-Like Manner. Scientific Reports, 9(1), 3892.
• Nishimura, T., et al. (1975). Stability of Indole-3-acetic Acid to Autoclaving, Aeration and Light Illumination. Journal of the Agricultural Chemical Society of Japan, 49(12), 879-881.
• Pino-Rios, R., et al. (2021). The Relative Stability of Indole Isomers Is a Consequence of the Glidewell-Lloyd Rule. The Journal of Physical Chemistry A, 125(1), 383-389.
• Merabet, S., Bouzaza, A., & Wolbert, D. (2009). Photocatalytic degradation of indole in a circulating upflow reactor by UV/TiO2 process-Influence of some operating parameters.
• Darkoh, C., et al. (2015). A Rapid and Specific Method for the Detection of Indole in Complex Biological Samples. Applied and Environmental Microbiology, 81(22), 7693-7698.
• Microbe Online. (2022).
• Ibis Scientific, LLC. (2025). The Impact of pH on Chemical Stability in Lab Experiments.
• BenchChem. (2025).
• Wang, J., et al. (2019). Experimental study of the decomposition of acetic acid under conditions relevant to deep reservoirs. Geofluids, 2019.
• Patsnap Eureka. (2025).
• BenchChem. (2025). Safeguarding Your Research: Personal Protective Equipment and Handling Protocols for Indole-3-Pyruvic Acid.
• Grell, G., et al. (2014). Unraveling the Photoionization Dynamics of Indole in Aqueous and Ethanol Solutions. The Journal of Physical Chemistry A, 118(1), 86-95.
• Sigma-Aldrich. (2025).
• Delasco. (2021). Safe Handling and Storage of Indole-3-acetic Acid (IAA).
• Chawla, G., et al. (2024). Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024). Molecules, 29(10), 2267.
• Darkoh, C., et al. (2015). A Rapid and Specific Method for the Detection of Indole in Complex Biological Samples. Applied and Environmental Microbiology, 81(22), 7693-7698.
• Microbe Online. (2022).
• Delasco. (2021). Safe Handling and Storage of Indole-3-acetic Acid (IAA).
• Wang, J., et al. (2019). Experimental study of the decomposition of acetic acid under conditions relevant to deep reservoirs. Geofluids, 2019.
• Patsnap Eureka. (2025).
• Gunde, M. C., & Zorko, M. (2007). Synthesis, antioxidant and cytoprotective activity evaluation of C-3 substituted indole derivatives. Bioorganic & Medicinal Chemistry, 15(1), 214-226.
• Bellevue College. (n.d.). Freezing point depression of acetic acid.
• ChemicalBook. (n.d.). (3-ACETYL-INDOL-1-YL)-ACETIC ACID | 501682-42-4.
• PubChem. (n.d.). (3-Acetyl-indol-1-yl)-acetic acid.
• Sigma-Aldrich. (n.d.). 3-Indoleacetic acid.
• Le, T. D., & Boyd, B. J. (2022). Self-emulsifying drug delivery systems for the delivery of poorly water-soluble indole-containing compounds. Journal of Drug Delivery Science and Technology, 74, 103554.
• Qu, Y., Ma, Q., Liu, Z., et al. (2017). Biodegradation and Biotransformation of Indole: Advances and Perspectives. Frontiers in Microbiology, 8, 2017.
• BenchChem. (2025). Optimizing pH for 3-Indoleacetonitrile stability and activity.
• Dunleavy, R., et al. (2019). Indole Pulse Signalling Regulates the Cytoplasmic pH of E. coli in a Memory-Like Manner. Scientific Reports, 9(1), 3892.
• Nishimura, T., et al. (1975). Stability of Indole-3-acetic Acid to Autoclaving, Aeration and Light Illumination. Journal of the Agricultural Chemical Society of Japan, 49(12), 879-881.
• Pino-Rios, R., et al. (2021). The Relative Stability of Indole Isomers Is a Consequence of the Glidewell-Lloyd Rule. The Journal of Physical Chemistry A, 125(1), 383-389.
• BenchChem. (2025).
• Merabet, S., Bouzaza, A., & Wolbert, D. (2009). Photocatalytic degradation of indole in a circulating upflow reactor by UV/TiO2 process-Influence of some operating parameters.
• Patsnap Eureka. (2025).
• Ibis Scientific, LLC. (2025). The Impact of pH on Chemical Stability in Lab Experiments.
• Bellevue College. (n.d.). Freezing point depression of acetic acid.
• BenchChem. (2025). Safeguarding Your Research: Personal Protective Equipment and Handling Protocols for Indole-3-Pyruvic Acid.
• Grell, G., et al. (2014). Unraveling the Photoionization Dynamics of Indole in Aqueous and Ethanol Solutions. The Journal of Physical Chemistry A, 118(1), 86-95.
• Sigma-Aldrich. (2025).
• Chawla, G., et al. (2024). Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024). Molecules, 29(10), 2267.
• Gunde, M. C., & Zorko, M. (2007). Synthesis, antioxidant and cytoprotective activity evaluation of C-3 substituted indole derivatives. Bioorganic & Medicinal Chemistry, 15(1), 214-226.
• ChemicalBook. (n.d.). (3-ACETYL-INDOL-1-YL)-ACETIC ACID | 501682-42-4.
• PubChem. (n.d.). (3-Acetyl-indol-1-yl)-acetic acid.
• Sigma-Aldrich. (n.d.). 3-Indoleacetic acid.

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• 10. Stability of Glacial Acetic Acid in High-Temperature Applications [eureka.patsnap.com]

stabilizing (3-Acetyl-indol-1-yl)-acetic acid for long-term storage

Introduction

(3-Acetyl-indol-1-yl)-acetic acid is a specialized indole derivative with significant potential in drug discovery and development. The integrity of this compound is paramount for reproducible and reliable experimental outcomes. Due to its indole and carboxylic acid moieties, this molecule is susceptible to degradation from environmental factors, primarily light, oxygen, and temperature. This guide provides a comprehensive overview of best practices for long-term storage, troubleshooting common stability issues, and verifying compound purity to ensure the success of your research.

Frequently Asked Questions (FAQs)

Q1: What are the optimal temperature conditions for storing (3-Acetyl-indol-1-yl)-acetic acid?

A: For long-term stability (months to years), the compound should be stored as a solid at -20°C or below . For short-term storage (days to weeks), storage at 2-8°C is acceptable. Avoid repeated freeze-thaw cycles. A related compound, 3-Acetylindole, is recommended to be stored in a cool place below 15°C, reinforcing the need for cold storage[1].

Q2: How sensitive is this compound to light and air?

A: Highly sensitive. The indole ring is susceptible to photo-oxidation and degradation.[2][3] Technical data for the closely related 3-Acetylindole explicitly lists it as "Light Sensitive, Air Sensitive"[1]. Therefore, it is critical to store the compound in an amber or opaque vial, protected from all light sources. To prevent oxidation, the solid should be stored under an inert atmosphere, such as argon or nitrogen.

Q3: Can I store the compound in solution? If so, what is the best solvent and for how long?

A: Storing the compound in solution is not recommended for long-term storage . If you must prepare a stock solution, use a dry, peroxide-free aprotic solvent like anhydrous DMSO or DMF. Prepare only the amount needed for immediate use. For short-term storage (1-2 days), store the solution at -20°C in a tightly sealed, light-protected vial. Aqueous solutions are particularly unstable and should be prepared fresh for every experiment, as photodegradation of similar indole derivatives is well-documented in aqueous media.[2][4]

Q4: My solid compound has changed color from off-white to yellow or brown. Is it still usable?

A: A distinct color change is a visual indicator of degradation, likely due to oxidation or polymerization of the indole ring. While a slight change may not mean a complete loss of activity for some applications, it signifies that the purity has been compromised. We strongly recommend performing a purity check (see Protocol 2) before using the material in any sensitive biological or chemical assay.

Troubleshooting Guide

This section addresses specific problems you may encounter, their probable causes, and the corrective actions to take.

Problem Encountered	Probable Cause(s)	Recommended Action(s)
Loss of biological activity or inconsistent assay results.	Chemical degradation of the compound leading to lower effective concentration.	1. Verify Purity: Perform an HPLC analysis (Protocol 2) on your stored sample. 2. Prepare Fresh: If degradation is confirmed, use a fresh, unopened vial of the compound. 3. Review Handling: Ensure all storage and handling procedures (Protocol 1) were followed, especially protection from light and air.
Appearance of new, unexpected peaks in HPLC, NMR, or MS analysis.	Formation of degradation products. Common pathways for similar molecules include oxidation of the indole ring and decarboxylation of the acetic acid side chain.[2][5][6]	1. Characterize Impurities: If possible, use mass spectrometry to identify the mass of the new peaks to infer their structure. 2. Discard Sample: Do not use the compromised material. 3. Implement Inert Atmosphere: For future storage, ensure the vial is backfilled with argon or nitrogen (Protocol 1).
Poor solubility of the solid compound compared to a fresh sample.	Polymerization or formation of insoluble degradation products.	1. Visual Inspection: Check for clumps or a tar-like appearance. 2. Solubility Test: Attempt to dissolve a small amount in a trusted solvent (e.g., DMSO). If it fails to dissolve completely, the material has likely degraded. 3. Discard and Re-evaluate: Discard the sample and strictly adhere to anhydrous and anaerobic storage conditions.

Troubleshooting Workflow Diagram

This diagram outlines the decision-making process when you suspect compound degradation.

Caption: Key degradation pathways for (3-Acetyl-indol-1-yl)-acetic acid.

By understanding these mechanisms, the rationale for storing the compound cold, dark, and under an inert atmosphere becomes scientifically clear. These conditions directly inhibit the primary pathways of degradation, ensuring the long-term integrity of your research material.

References

• ChemRxiv. (n.d.). Regiodivergent N1- and C3- Carboxylation of Indoles. Retrieved from [Link]

• Soft Matter. (2025). Two-stage photodegradation of indomethacin molecular nanocomposites under extreme confinement. Royal Society of Chemistry. Retrieved from [Link]

• Pena, A., et al. (n.d.). A simple method for simultaneous RP-HPLC determination of indolic compounds related to bacterial biosynthesis of indole-3-acetic acid. PMC, NIH. Retrieved from [Link]

• ResearchGate. (n.d.). Methods for N-acylation of indole with carboxylic acid (derivatives). Retrieved from [Link]

• Sciencemadness Discussion Board. (2017). 3-acetylindole. Retrieved from [Link]

• ResearchGate. (n.d.). HPLC-based quantification of indole-3-acetic acid in the primary root tip of maize. Retrieved from [Link]

• PubChem, NIH. (n.d.). (3-Acetyl-indol-1-yl)-acetic acid. Retrieved from [Link]

• ResearchGate. (2025). Determination of photostability and photodegradation products of indomethacin in aqueous media. Retrieved from [Link]

• NIH. (n.d.). A Straightforward Access to New Amides of the Melanin Precursor 5,6-Dihydroxyindole-2-carboxylic Acid and Characterization of the Properties of the Pigments Thereof. Retrieved from [Link]

• MDPI. (n.d.). Degradation of Indomethacin in Wastewater: Removal with Sodium Hypochlorite and Analysis of Degradation Byproducts. Retrieved from [Link]

• PubMed. (2020). Bacterial catabolism of indole-3-acetic acid. Retrieved from [Link]

• NIH. (2021). Preparation and Characterization of Indomethacin Supramolecular Systems with β-Cyclodextrin in Order to Estimate Photostability Improvement. Retrieved from [Link]

• MDPI. (n.d.). Synthesis of a 5-Carboxy Indole-Based Spiropyran Fluorophore: Thermal, Electrochemical, Photophysical and Bovine Serum Albumin Interaction Investigations. Retrieved from [Link]

• SIELC Technologies. (2018). Indole-3-acetic acid. Retrieved from [Link]

• Hind-Research Journal. (2014). HPLC (High Performance Liquid Chromatography) based quantification of Indole-3 acetic acid production ability of lentil (Lens es). Retrieved from [Link]

• ResearchGate. (2025). Determination of photostability and photodegradation products of indomethacin in aqueous media. Retrieved from [Link]

• ChemRxiv. (2026). Switchable N–H vs C3–H Carboxylation of Indoles using Dual-Function Reagents. Retrieved from [Link]

• Frontiers. (2022). Screening, identification, and degradation characteristics of 3-methylindole degrading bacteria. Retrieved from [Link]

• MDPI. (n.d.). Optimized High-Performance Liquid Chromatography Method for Determining Nine Cytokinins, Indole-3-acetic Acid and Abscisic Acid. Retrieved from [Link]

• ChemSupply Australia. (n.d.). Product Name: INDOLE-3-ACETIC ACID. Retrieved from [Link]

• World Journal of Pharmacy and Pharmaceutical Sciences. (2017). Synthesis, characterization and biological evaluation of 3-acetylindole derivatives as anti-microbial and antioxidant agents. Retrieved from [Link]

• Sci-Hub. (1982). The acetylation of 3-acylindoles. Retrieved from [Link]

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• 4. Preparation and Characterization of Indomethacin Supramolecular Systems with β-Cyclodextrin in Order to Estimate Photostability Improvement - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. mdpi.com [mdpi.com]

Technical Support Center: Troubleshooting Unexpected Peaks in HPLC Analysis of (3-Acetyl-indol-1-yl)-acetic acid

Welcome to the technical support center for the HPLC analysis of (3-Acetyl-indol-1-yl)-acetic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate and resolve common chromatographic challenges. Here, we delve into the root causes of unexpected peaks and provide systematic troubleshooting strategies to ensure the integrity and accuracy of your analytical results.

Frequently Asked Questions (FAQs)

Q1: I'm seeing a peak that I don't recognize in my chromatogram. What is the most common cause?

A1: The appearance of unexpected peaks can stem from several sources. The most frequent culprits include impurities from the synthesis of (3-Acetyl-indol-1-yl)-acetic acid, degradation of the analyte, contamination from solvents or the HPLC system itself, and improper sample preparation. A systematic approach to identify the source is crucial for effective troubleshooting.

Q2: Could the unexpected peak be related to the synthesis of my compound?

A2: Absolutely. The synthesis of indole derivatives can often result in side products. For instance, in the acetylation of indoles, it's possible to get acetylation at the N-1 position (1-acetylindole) or di-acetylation (1,3-diacetylindole) in addition to the desired 3-acetylindole precursor. Depending on the synthetic route used to introduce the acetic acid moiety, you might also have residual starting materials or reagents present in your sample.[1][2]

Q3: My baseline is noisy and shows several small, broad peaks. What should I check first?

A3: A noisy or drifting baseline with multiple "ghost" peaks often points to contamination in the mobile phase or the HPLC system. Ensure you are using high-purity, HPLC-grade solvents and freshly prepared mobile phase. Contaminants can leach from tubing, filters, or vials. It's also good practice to thoroughly flush your system, including the injector and detector, to remove any accumulated residues.

Q4: Can the mobile phase composition affect the stability of (3-Acetyl-indol-1-yl)-acetic acid?

A4: Yes, the mobile phase pH is a critical factor. Indole-3-acetic acid and its derivatives are carboxylic acids and their ionization state is pH-dependent.[3] An inappropriate pH can lead to poor peak shape (tailing or fronting) and can also influence the stability of the analyte. For acidic compounds like (3-Acetyl-indol-1-yl)-acetic acid, a mobile phase pH of 2.5-3.5 is generally a good starting point to ensure the carboxylic acid is protonated and to minimize interactions with the stationary phase.[3]

In-Depth Troubleshooting Guides

Issue 1: Appearance of Early Eluting Peaks

Possible Cause 1: Highly Polar Impurities or Degradants

• Scientific Rationale: In reversed-phase HPLC, polar compounds have less affinity for the nonpolar stationary phase and therefore elute earlier. These could be polar starting materials from the synthesis or polar degradation products.

• Troubleshooting Steps:

  • Review Synthesis Route: Identify any polar reagents or potential byproducts from the synthesis of (3-Acetyl-indol-1-yl)-acetic acid.

  • Inject a Blank: Run a blank injection (sample solvent only) to rule out contamination from the solvent or system.

  • Forced Degradation Study: Intentionally degrade a small amount of your sample with acid, base, or peroxide. If the early eluting peak increases in size, it is likely a degradation product.

  • LC-MS Analysis: If available, use mass spectrometry to identify the molecular weight of the unknown peak, which can provide clues to its identity.

Possible Cause 2: Sample Solvent Incompatibility

• Scientific Rationale: If the sample is dissolved in a solvent significantly stronger (less polar) than the initial mobile phase, it can cause the sample to travel through the column too quickly, resulting in distorted or early eluting peaks.

• Troubleshooting Steps:

  • Solvent Matching: Whenever possible, dissolve your sample in the initial mobile phase.

  • Reduce Injection Volume: If using a stronger solvent is unavoidable, reduce the injection volume to minimize this effect.

Issue 2: Appearance of Late Eluting Peaks

Possible Cause 1: Nonpolar Impurities

• Scientific Rationale: Compounds that are more nonpolar than (3-Acetyl-indol-1-yl)-acetic acid will have a stronger affinity for the stationary phase and will elute later. These could be nonpolar byproducts from the synthesis.

• Troubleshooting Steps:

  • Gradient Modification: Extend the gradient run time or increase the percentage of the organic solvent at the end of the run to ensure all compounds are eluted.

  • Column Flushing: After your analytical run, flush the column with a strong solvent (e.g., 100% acetonitrile or methanol) to remove any strongly retained compounds.

  • Review Synthesis Byproducts: Consider the possibility of nonpolar impurities such as 1,3-diacetylindole, which could be formed during the synthesis of the 3-acetylindole precursor.[4]

Possible Cause 2: Carryover from Previous Injections

• Scientific Rationale: If the late-eluting peak appears in subsequent blank runs, it is likely due to carryover from a previous injection. This can be caused by insufficient needle/injector washing or adsorption of the analyte onto surfaces in the autosampler or column.

• Troubleshooting Steps:

  • Optimize Needle Wash: Increase the volume and/or the strength of the needle wash solvent. Use a wash solvent that is a strong solvent for your analyte.

  • Inject Blanks: Run several blank injections after a concentrated sample to confirm that the carryover is eliminated.

Diagram: Systematic Troubleshooting Workflow

Caption: A logical workflow for troubleshooting unexpected peaks.

Potential Degradation Pathways of (3-Acetyl-indol-1-yl)-acetic acid

• Oxidative Degradation: The indole ring is susceptible to oxidation. Oxidative decarboxylation is a known degradation pathway for IAA, which could lead to the formation of various byproducts.[5] This can be exacerbated by the presence of metal ions or exposure to air.

• Photodegradation: Indole compounds are known to be light-sensitive.[6] Exposure of samples or standards to light, especially UV light, can lead to the formation of degradation products. It is recommended to use amber vials and protect solutions from light.

• Hydrolysis: The acetyl group at the 1-position of the indole ring could potentially be susceptible to hydrolysis under strongly acidic or basic conditions, which would yield indole-1-acetic acid.

Diagram: Potential Degradation Pathways

Caption: Potential degradation routes for (3-Acetyl-indol-1-yl)-acetic acid.

Experimental Protocols

Protocol 1: System Suitability Test

• Prepare a Standard Solution: Accurately prepare a standard solution of (3-Acetyl-indol-1-yl)-acetic acid of a known concentration in the mobile phase.

• Multiple Injections: Make at least five replicate injections of the standard solution.

• Evaluate Parameters: Calculate the following parameters:

  • Retention Time Repeatability: The relative standard deviation (RSD) of the retention time should be less than 1%.

  • Peak Area Repeatability: The RSD of the peak area should be less than 2%.

  • Tailing Factor: The tailing factor should be between 0.9 and 1.5.

  • Theoretical Plates: A high number of theoretical plates indicates good column efficiency.

Protocol 2: Forced Degradation Study

• Prepare Sample Solutions: Prepare four separate solutions of your sample in a suitable solvent.

• Stress Conditions:

  • Acidic: Add 0.1 M HCl to one solution.

  • Basic: Add 0.1 M NaOH to another solution.

  • Oxidative: Add 3% H₂O₂ to the third solution.

  • Control: The fourth solution is your unstressed control.

• Incubation: Keep the solutions at room temperature or slightly elevated temperature for a defined period (e.g., 24 hours), protected from light.

• Neutralization and Analysis: Neutralize the acidic and basic solutions before injection. Analyze all four solutions by HPLC.

• Data Interpretation: Compare the chromatograms of the stressed samples to the control. An increase in the area of an unexpected peak under a specific stress condition suggests it is a degradation product formed through that pathway.

Data Summary Tables

Table 1: Potential Synthetic Impurities and their Expected Chromatographic Behavior

Potential Impurity	Structure	Expected Polarity Relative to Analyte	Expected Elution Order
Indole	C₈H₇N	More nonpolar	Later
3-Acetylindole	C₁₀H₉NO	More nonpolar	Later
1-Acetylindole	C₁₀H₉NO	More nonpolar	Later
1,3-Diacetylindole	C₁₂H₁₁NO₂	More nonpolar	Later
Indole-1-acetic acid	C₁₀H₉NO₂	Similar polarity	Close to analyte

Table 2: Recommended Starting HPLC Conditions

Parameter	Recommendation
Column	C18 or C8 reversed-phase, 2.1-4.6 mm ID, 50-150 mm length, <5 µm particle size
Mobile Phase A	Water with 0.1% Formic Acid or Phosphoric Acid (pH ~2.5-3.5)
Mobile Phase B	Acetonitrile or Methanol
Gradient	Start with a low percentage of B, ramp up to a high percentage to elute all components
Flow Rate	0.5 - 1.5 mL/min (depending on column ID)
Column Temperature	25-40 °C
Detection	UV at ~280 nm or fluorescence detection (Ex: 280 nm, Em: 350 nm)[3][7][8]
Injection Volume	5-20 µL
Sample Diluent	Initial mobile phase composition

References

• SIELC Technologies. (2018, May 16). 3-Acetylindole. Retrieved from [Link]

• Google Patents. (n.d.). CN104311469A - Synthetic method of substituted indole-3-acetic acid.

• El-Sayed, N. N., et al. (2023). Chemistry of 3-cyanoacetyl indoles: synthesis, reactions and applications: a recent update. RSC Advances, 13(32), 22153–22180. [Link]

• El-Sayed, N. N., et al. (2024). 3-Acetyl Indole in the Synthesis of Natural Bioactive Compounds. Current Organic Chemistry, 28(12), 1013-1033. [Link]

• Wang, Y., et al. (2021). Characterization and synthesis of indole-3-acetic acid in plant growth promoting Enterobacter sp. RSC Advances, 11(50), 31718–31726. [Link]

• Google Patents. (n.d.). US2701250A - Process of producing indole-3-acetic acids.

• Organic Syntheses. (n.d.). Indole-3-acetic Acid. Retrieved from [Link]

• International Journal of Chemical Studies. (2019). 3-Substituted indole: A review. Retrieved from [Link]

• Sciencemadness Discussion Board. (2017, September 4). 3-acetylindole. Retrieved from [Link]

• Leito, I., et al. (2012). A simple method for simultaneous RP-HPLC determination of indolic compounds related to bacterial biosynthesis of indole-3-acetic acid. Arabian Journal of Chemistry, 5(3), 325-330. [Link]

• mzCloud. (2017, January 20). Indole 3 acetic acid. Retrieved from [Link]

• Leasure, C. D., et al. (2013). Enhancement of indole-3-acetic acid photodegradation by vitamin B6. Molecular Plant, 6(6), 1992–1995. [Link]

• Park, W. J., et al. (2006). HPLC-based quantification of indole-3-acetic acid in the primary root tip of maize. Journal of the Korean Society for Applied Biological Chemistry, 49(2), 143-147.

• Nishad, A., et al. (2022). RP-HPLC ANALYTICAL METHOD DEVELOPMENT AND VALIDATION FOR NEWLY SYNTHESIZED ISOEUGENOLINDOLE-3-ACETIC ACID. RASĀYAN Journal of Chemistry, 15(2), 972-978. [Link]

• Cohen, J. D., & Bandurski, R. S. (1982). Chemistry and physiology of the bound auxins. Annual Review of Plant Physiology, 33, 403-430.

• ResearchGate. (n.d.). Indole-3-acetic acid (IAA) degradation pathways and gene clusters.... Retrieved from [Link]

• Academic Journals. (2020, October 19). Quantification of indole-3-acetic acid from Bambusa tulda Roxb. seedlings using high performance liquid chromatography. Retrieved from [Link]

• MDPI. (2024). Synthesis and Degradation of the Phytohormone Indole-3-Acetic Acid by the Versatile Bacterium Paraburkholderia xenovorans LB400 and Its Growth Promotion of Nicotiana tabacum Plant. Retrieved from [Link]

• Gazarian, I. G., et al. (1998). Mechanism of indole-3-acetic acid oxidation by plant peroxidases: anaerobic stopped-flow spectrophotometric studies on horseradish and tobacco peroxidases. Biochemical Journal, 333(1), 199–205. [Link]

• MassBank. (2019, May 31). Indolyl carboxylic acids and derivatives. Retrieved from [Link]

• ResearchGate. (n.d.). GC-MS analysis showing mass spectrum of metabolite I (indole-3-acetic.... Retrieved from [Link]

• NIST. (n.d.). 1H-Indole-3-acetic acid, hydrazide. Retrieved from [Link]

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• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. A simple method for simultaneous RP-HPLC determination of indolic compounds related to bacterial biosynthesis of indole-3-acetic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Sciencemadness Discussion Board - 3-acetylindole - Powered by XMB 1.9.11 [sciencemadness.org]
• 5. Mechanism of indole-3-acetic acid oxidation by plant peroxidases: anaerobic stopped-flow spectrophotometric studies on horseradish and tobacco peroxidases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. academicjournals.org [academicjournals.org]

Technical Support Center: Optimizing Derivatization of (3-Acetyl-indol-1-yl)-acetic acid

Welcome to the technical support guide for the derivatization of (3-Acetyl-indol-1-yl)-acetic acid. This document is designed for researchers, medicinal chemists, and drug development professionals who are working with this molecule and related indole acetic acid analogs. N-Acylated indole acetic acids are a cornerstone in medicinal chemistry, with prominent members like Indomethacin demonstrating significant anti-inflammatory activity.[1] The derivatization of the carboxylic acid moiety is a critical step, often performed to enhance analyzability, modify solubility, or create prodrugs for further pharmacological assessment.

This guide moves beyond simple protocols to provide a deeper understanding of the reaction mechanisms and a logical framework for troubleshooting common experimental challenges.

Section 1: Frequently Asked Questions (FAQs) - Foundational Concepts

This section addresses the fundamental questions researchers face when planning their derivatization strategy.

Q1: Why is it necessary to derivatize the carboxylic acid group of (3-Acetyl-indol-1-yl)-acetic acid?

A1: Derivatization of the carboxylic acid is primarily driven by the end-use application:

• Analytical Chemistry: For techniques like Gas Chromatography-Mass Spectrometry (GC-MS), the parent carboxylic acid is non-volatile. Converting it to a more volatile ester (e.g., a methyl or ethyl ester) is essential for analysis. For Liquid Chromatography-Mass Spectrometry (LC-MS), esterification can significantly improve ionization efficiency, leading to lower detection limits.[2] Methylated molecules often elute from reverse-phase columns in mobile phases with a higher organic solvent composition, which is more suitable for efficient ionization.[2]

• Medicinal Chemistry & Drug Development: The carboxylic acid group is highly polar and typically ionized at physiological pH. Converting it into an ester or an amide creates a prodrug. This modification can improve membrane permeability, alter pharmacokinetic properties, and potentially reduce side effects like the gastric irritation associated with NSAIDs like Indomethacin.[1]

• Synthetic Chemistry: The carboxylic acid can be converted into other functional groups (e.g., esters, amides, acid chlorides) to serve as a handle for further molecular elaboration and the synthesis of more complex analogs.[3]

Q2: What are the most common methods for derivatizing the carboxylic acid group?

A2: The two most prevalent and reliable strategies are esterification and amidation.

• Esterification: This involves converting the -COOH group to a -COOR group. Common methods include reaction with an alcohol under acidic conditions (Fischer Esterification), or, for a cleaner and more rapid conversion, reaction with diazomethane or its safer analog, trimethylsilyldiazomethane (TMS-diazomethane).[4]

• Amidation: This involves forming a peptide-like bond by reacting the carboxylic acid with an amine, typically in the presence of a coupling agent (e.g., DCC, EDC, HATU). This is a common strategy for creating libraries of compounds for biological screening.[3]

Q3: How do I select the appropriate derivatization agent and conditions?

A3: The choice depends on scale, desired purity, and safety considerations. The indole nucleus can be sensitive to harsh conditions.[5]

Derivatization Method	Reagent(s)	Typical Conditions	Pros	Cons/Hazards
Methylation	TMS-diazomethane	Toluene/Methanol, Room Temp	High yield, fast, clean reaction, minimal byproducts.	Highly toxic, requires careful handling in a fume hood.[6][7]
Fischer Esterification	Alcohol (e.g., Methanol, Ethanol), H₂SO₄ (cat.)	Reflux in excess alcohol	Inexpensive, scalable.	Reversible reaction, may require removal of water, harsh acidic conditions can degrade sensitive substrates.[8]
Amide Coupling	Amine, Coupling Agent (e.g., EDC, HOBt)	Anhydrous DCM or DMF, 0°C to Room Temp	Forms stable amide bonds, wide variety of amines can be used.	Coupling agents can be expensive, requires anhydrous conditions, purification can be complex.

Section 2: Troubleshooting Guide for Esterification Reactions

This section provides solutions to specific problems encountered during the esterification of (3-Acetyl-indol-1-yl)-acetic acid.

Problem: My reaction is incomplete, and I observe a significant amount of starting material by TLC/LC-MS.

• Potential Cause 1: Insufficient Derivatizing Agent. Reagents like TMS-diazomethane can be quenched by trace amounts of water in the solvent or on the glassware.

  • Solution: Ensure all glassware is oven-dried and solvents are anhydrous. Use a slight excess (1.1 to 1.2 equivalents) of the derivatizing agent. If using TMS-diazomethane, the persistence of a pale yellow color is a good indicator that the reagent is in excess.

• Potential Cause 2: Inefficient Acid Catalysis (Fischer Esterification). The catalytic acid may be too dilute or the reaction may not have reached equilibrium.

  • Solution: Increase the amount of catalytic acid (e.g., concentrated H₂SO₄) slightly. Ensure the reaction is heated to reflux for an adequate period (monitor by TLC). For stubborn reactions, using a Dean-Stark apparatus to remove the water byproduct can drive the equilibrium toward the product.[8]

Problem: I am observing multiple unexpected spots on my TLC plate, suggesting byproduct formation.

• Potential Cause 1: Degradation of the Indole Ring. The indole core is sensitive to strongly acidic or basic conditions, especially at elevated temperatures.[5] This can lead to polymerization or decomposition, often observed as a dark tar-like substance.[9]

  • Solution: Opt for milder reaction conditions. For esterification, methylation with TMS-diazomethane at room temperature is significantly gentler than refluxing in strong acid. If acid catalysis is necessary, consider shorter reaction times and lower temperatures.

• Potential Cause 2: Competing Side Reactions. While the N1 position is already acetylated, harsh conditions could potentially lead to undesired reactions. In related indole syntheses, competing N-acetylation and C3-acetylation can be a problem if the positions are unsubstituted.[9]

  • Solution: Stick to reaction conditions known to be selective for the carboxylic acid. The high reactivity and specificity of diazomethane-type reagents for acidic protons make them ideal for avoiding side reactions on the indole ring itself.[4][10]

Problem: The reaction worked, but I'm experiencing low recovery after work-up and purification.

• Potential Cause 1: Hydrolysis of the Ester during Work-up. If a basic aqueous solution (e.g., sodium bicarbonate) is used to neutralize an acid-catalyzed reaction, the newly formed ester can be saponified back to the carboxylic acid salt, which will be lost to the aqueous layer.

  • Solution: Keep the aqueous wash solutions neutral or mildly acidic if possible. Work quickly and at cold temperatures during the extraction process. If a basic wash is required to remove unreacted starting material, use a dilute solution of a weak base and minimize contact time.

• Potential Cause 2: Product Adsorption on Silica Gel. The indole ring and the ester functionality can interact with the acidic sites on standard silica gel, leading to streaking and poor recovery during column chromatography.

  • Solution: Deactivate the silica gel by pre-treating it with a solvent system containing a small amount of a basic modifier, such as triethylamine (~1%) or ammonia in methanol. This will cap the acidic silanol groups and improve the elution of your product.

Section 3: Experimental Protocols

These protocols provide a validated starting point for your experiments. Always perform reactions in a well-ventilated chemical fume hood and wear appropriate personal protective equipment (PPE).

Protocol 1: Methyl Esterification using (Trimethylsilyl)diazomethane

This is the recommended method for clean, high-yield methylation for analytical or small-scale synthetic purposes.

Causality: This reaction proceeds via an acid-base reaction where the carboxylic acid protonates the diazomethane, forming a carboxylate anion and a highly reactive methyldiazonium cation.[10] The carboxylate then acts as a nucleophile in an Sₙ2 reaction to displace the excellent leaving group, dinitrogen gas (N₂), resulting in the methyl ester.[4][11]

• Preparation: In a flame-dried round-bottom flask under a nitrogen or argon atmosphere, dissolve (3-Acetyl-indol-1-yl)-acetic acid (1.0 eq) in a mixture of anhydrous toluene and anhydrous methanol (e.g., a 4:1 ratio).

• Reaction: Cool the solution to 0°C in an ice bath. Slowly add (Trimethylsilyl)diazomethane (2.0 M solution in hexanes, 1.1 eq) dropwise via syringe.

• Monitoring: A vigorous evolution of nitrogen gas will be observed. The reaction mixture will also turn a persistent pale yellow, indicating a slight excess of the reagent. The reaction is typically complete within 15-30 minutes after the addition is finished. Monitor the reaction progress by TLC or LC-MS by quenching a small aliquot with a drop of acetic acid.

• Quenching: Once the starting material is consumed, carefully quench the excess TMS-diazomethane by adding a few drops of glacial acetic acid until the yellow color disappears and gas evolution ceases.

• Work-up: Concentrate the reaction mixture under reduced pressure. The residue can be dissolved in a suitable organic solvent like ethyl acetate, washed with saturated sodium bicarbonate solution and brine, dried over anhydrous sodium sulfate, and concentrated again to yield the crude product.

• Purification: The crude product, (3-Acetyl-indol-1-yl)-acetic acid methyl ester, is often of high purity. If necessary, it can be further purified by flash column chromatography on silica gel.

Safety Note: (Trimethylsilyl)diazomethane is highly toxic and a suspected carcinogen. It can be fatal if inhaled.[7] Always handle it in a chemical fume hood with appropriate PPE, including double gloves and safety goggles.[7][12]

Section 4: Visualization of Workflows

Diagram 1: General Derivatization Workflow

This diagram illustrates the logical steps from starting material to final product analysis.

Caption: A typical workflow for the derivatization of (3-Acetyl-indol-1-yl)-acetic acid.

Diagram 2: Troubleshooting Decision Tree for Low Esterification Yield

This diagram provides a logical path to diagnose and solve issues of low product yield.

Caption: A decision tree for troubleshooting low-yield esterification reactions.

References

• ResearchGate. Synthesis of 3-acetyl indole. Available at: [Link]

• National Institutes of Health (NIH). Straightforward protocol for the efficient synthesis of varied N1-acylated (aza)indole 2-/3-alkanoic acids and esters: optimization and scale-up. Available at: [Link]

• National Institutes of Health (NIH). Quantitative Analysis of Indole-3-Acetic Acid Metabolites in Arabidopsis. Available at: [Link]

• Sciencemadness Discussion Board. 3-acetylindole. Available at: [Link]

• ResearchGate. An Improved Synthesis of 1-Acetyl-1H-indol-3-yl Acetates. Available at: [Link]

• Synthesis-Archive. Synthesis of All Regioisomers of 2-Arylazaindole-3-acetic Acid Derivatives. Available at: [Link]

• ResearchGate. Synthesis of Amino Acid Derivatives of Indole-3-acetic Acid. Available at: [Link]

• ResearchGate. Quantification of indole-3-acetic acid from Bambusa tulda Roxb. seedlings using high performance liquid chromatography. Available at: [Link]

• Google Patents. Process of producing indole-3-acetic acids.

• University of Illinois Division of Research Safety. Diazomethane. Available at: [Link]

• National Institutes of Health (NIH). Regulation of indole‐3‐acetic acid biosynthesis and consequences of auxin production deficiency in Serratia plymuthica. Available at: [Link]

• Chemistry LibreTexts. 21.7: Methyl Ester Synthesis Using Diazomethane. Available at: [Link]

• SciSpace. Direct C−H Arylation of Indole‐3‐Acetic Acid Derivatives Enabled by an Autonomous Self‐Optimizing Flow Reactor. Available at: [Link]

• JoVE. Carboxylic Acids to Methylesters: Alkylation using Diazomethane. Available at: [Link]

• National Toxicology Program. Chemical Information Review Document for Trimethylsilyldiazomethane. Available at: [Link]

• ResearchGate. Analysis of indole-3-acetic acid (IAA) production in Klebsiella by LC-MS/MS and the Salkowski method. Available at: [Link]

• Master Organic Chemistry. Diazomethane (CH2N2). Available at: [Link]

• National Institutes of Health (NIH). Indole-3-acetic acid: A widespread physiological code in interactions of fungi with other organisms. Available at: [Link]

• University of New Mexico Environmental Health & Safety. Diazomethane Standard Operating Procedure Template. Available at: [Link]

• PubMed. 3-Acetyl Indole in the Synthesis of Natural Bioactive Compounds. Available at: [Link]

• MOLBASE. (1-acetyl-indol-3-yl)-acetic acid ethyl ester. Available at: [Link]

• National Institutes of Health (NIH). Screening and optimization of indole-3-acetic acid production and phosphate solubilization by rhizobacterial strains isolated from Acacia cyanophylla root nodules and their effects on its plant growth. Available at: [Link]

• YouTube. Reaction of carboxylic acid with diazomethane. Available at: [Link]

• MDPI. Indole-3-Acetic Acid Is Synthesized by the Endophyte Cyanodermella asteris via a Tryptophan-Dependent and -Independent Way and Mediates the Interaction with a Non-Host Plant. Available at: [Link]

• PubMed. Simultaneous detection and quantification of indole-3-acetic acid (IAA) and indole-3-butyric acid (IBA) produced by rhizobacteria from l-tryptophan (Trp) using HPTLC. Available at: [Link]

• Yale Environmental Health & Safety. Standard Operating Procedure - (TRIMETHYLSILYL)DIAZOMETHANE. Available at: [Link]

• MDPI. Synthesis of (Camphor-3-yl)acetic Acid-Derived Pyrazoles. Available at: [Link]

• ResearchGate. Characterization of indole-3-acetic acid in cambial zone tissue by ultra-performance liquid chromatography-tandem mass spectrometry. Available at: [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Efficacy of Indole-3-Acetic Acid and Its Synthetic Analog, (3-Acetyl-indol-1-yl)-acetic acid

Prepared by: Your Senior Application Scientist

For researchers, scientists, and professionals in drug development, the quest for novel compounds with specific biological activities is perpetual. In the realm of plant biology and beyond, Indole-3-acetic acid (IAA) stands as a cornerstone molecule, the principal naturally occurring auxin governing a vast array of physiological processes.[1][2][3] This guide delves into a comparative analysis of IAA and a lesser-known synthetic analog, (3-Acetyl-indol-1-yl)-acetic acid.

While IAA's efficacy is extensively documented, (3-Acetyl-indol-1-yl)-acetic acid remains a molecule of theoretical interest with a notable absence of published biological data. This guide, therefore, will provide a comprehensive overview of IAA's established functions and mechanistic pathways, juxtaposed with a structural analysis and a proposed experimental framework to elucidate the potential efficacy of (3-Acetyl-indol-1-yl)-acetic acid. This document serves not only as a comparison but also as a call to investigate the uncharted territory of this synthetic indole derivative.

Chemical Structure: A Tale of Two Indoles

At first glance, the names suggest a close relationship, yet the structural arrangement of their functional groups hints at potentially divergent biological activities.

• Indole-3-acetic acid (IAA): The foundational structure of IAA features an indole ring with a carboxymethyl substituent at the third carbon position (C3).[1] This specific arrangement is crucial for its recognition by auxin signaling receptors and its subsequent biological effects.[1]

• (3-Acetyl-indol-1-yl)-acetic acid: In this synthetic analog, the acetic acid moiety is attached to the nitrogen at the first position (N1) of the indole ring, while an acetyl group occupies the C3 position.

This fundamental difference in the placement of the acetic acid side chain is paramount. Decades of structure-activity relationship studies on auxins have underscored the importance of the C3-substituted side chain for canonical auxin activity. The N1 position is not the typical location for the acidic side chain in natural auxins.

Indole-3-Acetic Acid: The Archetypal Auxin

Indole-3-acetic acid is the most extensively studied auxin, involved in virtually every aspect of plant growth and development.[3][4] Its effects are concentration-dependent and include inducing cell elongation and division, which are fundamental to plant growth.[1][2]

Mechanism of Action:

IAA's cellular mechanism is a well-elucidated pathway of transcriptional regulation.[1] Upon entering the cell nucleus, IAA acts as a molecular "glue," facilitating the interaction between the TRANSPORT INHIBITOR RESPONSE 1/AUXIN SIGNALING F-BOX (TIR1/AFB) family of receptors and the Aux/IAA transcriptional repressors.[1] This binding event leads to the ubiquitination and subsequent degradation of the Aux/IAA proteins by the 26S proteasome.[1] The degradation of these repressors liberates Auxin Response Factors (ARFs), transcription factors that can then bind to auxin-responsive elements in the promoters of target genes, thereby activating or repressing their transcription.[1]

Canonical Auxin (IAA) Signaling Pathway

Caption: The core IAA signaling pathway leading to gene expression.

(3-Acetyl-indol-1-yl)-acetic acid: A Molecule of Unknown Potential

A thorough review of the scientific literature reveals no published studies on the biological activity of (3-Acetyl-indol-1-yl)-acetic acid. Its primary mention is in chemical supplier catalogs.[5] The presence of an acetyl group at C3, a position critical for the side chain in active auxins, and the relocation of the acetic acid to N1, suggests it may not function as a classical auxin.

Hypothetical Activities:

• No Auxin Activity: The altered structure may prevent it from binding to the TIR1/AFB receptors, rendering it inactive as an auxin.

• Auxin Antagonist: It might bind to the auxin receptors without inducing the conformational change necessary for Aux/IAA degradation, thereby blocking the action of endogenous IAA.

• Weak Auxin Activity: It's possible that the molecule could be metabolized in planta, with the acetyl group removed and the acetic acid side chain migrating, though this is highly speculative.

• Novel Bioactivity: The compound may possess entirely different biological effects unrelated to auxin signaling. The 3-acetyl indole core is a starting material for various bioactive alkaloids with diverse pharmaceutical applications, including antimicrobial and anticancer properties.[6][7]

A Proposed Experimental Framework for Efficacy Comparison

To ascertain the biological activity of (3-Acetyl-indol-1-yl)-acetic acid and compare it to IAA, a series of standardized bioassays are recommended.

Table 1: Experimental Assays for Comparative Efficacy

Assay	Principle	Primary Metric	Expected Outcome for IAA	Potential Outcomes for Analog
Avena Coleoptile Elongation Assay	Measures the ability to induce cell elongation in oat coleoptile segments.	Change in segment length.	Dose-dependent increase in elongation.	No change, inhibition of IAA-induced elongation, or a weak elongation response.
Arabidopsis Root Initiation Assay	Quantifies the formation of lateral and adventitious roots in response to treatment.	Number of lateral/adventitious roots.	Increased number of lateral and adventitious roots.	No effect, reduction in root number, or altered root morphology.
DR5 Reporter Gene Assay	Utilizes a synthetic auxin-responsive promoter (DR5) fused to a reporter gene (e.g., GUS or GFP) to visualize and quantify auxin signaling.	Reporter gene expression levels.	Strong, localized reporter gene expression in root tips, lateral root primordia, etc.	No reporter expression, diffuse expression, or expression in different tissues.

Experimental Workflow: Comparative Bioassays

Caption: A streamlined workflow for comparing the bioactivity of IAA and its analog.

Detailed Experimental Protocols:

A. Avena Coleoptile Elongation Assay

This classic bioassay provides a robust measure of auxin-induced cell elongation.[8][9]

• Plant Material: Germinate oat (Avena sativa) seeds in the dark for 3-4 days until coleoptiles are approximately 2-3 cm long.

• Segment Preparation: Under dim green light, excise 5-10 mm segments from the region 3-5 mm below the coleoptile tip.

• Incubation: Float the segments in a basal medium (e.g., a buffered sucrose solution) for a 1-2 hour pre-incubation period.

• Treatment: Transfer the segments to petri dishes containing the basal medium supplemented with a range of concentrations of IAA and (3-Acetyl-indol-1-yl)-acetic acid (e.g., 0, 10⁻⁸, 10⁻⁷, 10⁻⁶, 10⁻⁵ M).

• Measurement: Incubate in the dark for 24 hours. Measure the final length of the coleoptile segments.[8]

• Analysis: Calculate the mean elongation for each treatment and compare the dose-response curves.

B. Arabidopsis Root Initiation Assay

This assay is highly sensitive to auxin and is crucial for understanding a compound's effect on root development.[10]

• Plant Material: Germinate Arabidopsis thaliana seeds (wild-type) on a vertical agar plate containing a standard growth medium (e.g., Murashige and Skoog).

• Primary Root Growth: Allow seedlings to grow for 4-5 days until the primary root is established.

• Treatment: Transfer the seedlings to new plates containing the growth medium supplemented with various concentrations of IAA and (3-Acetyl-indol-1-yl)-acetic acid.

• Incubation: Grow the seedlings for an additional 5-7 days.

• Quantification: Count the number of emerged lateral roots along the primary root under a dissecting microscope. For adventitious root assays, cuttings or specific mutants can be used.

• Analysis: Compare the average number of lateral roots per centimeter of primary root for each treatment.

C. DR5 Reporter Gene Assay

This in vivo assay provides cellular resolution of auxin response.[11][12][13]

• Plant Material: Use a transgenic Arabidopsis thaliana line carrying the DR5::GUS or DR5::GFP reporter construct.

• Treatment: Grow seedlings as described in the root initiation assay, on media supplemented with the test compounds.

• Visualization (for DR5::GUS): After the treatment period, harvest seedlings and incubate them in a GUS staining solution (containing X-Gluc) at 37°C until a blue precipitate develops.

• Visualization (for DR5::GFP): Mount live seedlings on a microscope slide and visualize GFP expression using confocal microscopy.

• Analysis: For GUS, score the intensity and location of the blue staining. For GFP, quantify the fluorescence intensity in specific tissues (e.g., root tips, lateral root primordia). Compare the spatial and quantitative reporter expression patterns induced by IAA and the analog.

Conclusion and Future Directions

Indole-3-acetic acid remains the gold standard for natural auxins, with a well-defined structure-activity relationship and a deeply understood mechanism of action.[1][2] In contrast, (3-Acetyl-indol-1-yl)-acetic acid represents an unexplored synthetic analog. Based on structural analysis, it is unlikely to possess classical auxin activity due to the N1-substitution of the acetic acid side chain. However, this does not preclude other potentially valuable biological activities.

The experimental framework outlined in this guide provides a clear and robust pathway for determining the efficacy of (3-Acetyl-indol-1-yl)-acetic acid. The execution of these comparative assays will definitively establish whether this compound acts as an auxin, an antagonist, or possesses novel bioactivity. This investigation is a necessary step to unlock the potential of this and other rationally designed synthetic indole compounds, which could lead to the development of new tools for agriculture, horticulture, and biomedical research.

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A Comparative Structural and Functional Analysis of (3-Acetyl-indol-1-yl)-acetic acid and Related Indole Derivatives

The indole nucleus is a cornerstone in medicinal chemistry, forming the scaffold for a vast array of biologically active compounds, from essential amino acids like tryptophan to potent pharmaceuticals.[1] Its unique aromatic and heterocyclic structure allows for diverse substitutions, leading to a wide spectrum of pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer effects.[1][2][3] This guide provides a comparative analysis of (3-Acetyl-indol-1-yl)-acetic acid, a specific indole derivative, against its structural relatives to elucidate the impact of functional group placement and identity on its physicochemical properties and biological potential, with a primary focus on anti-inflammatory activity.

For this analysis, we will compare our focus compound with two key benchmarks:

• Indole-3-acetic acid (IAA): The most common naturally occurring plant hormone of the auxin class.[4] It serves as a fundamental baseline, representing a shift of the acetic acid moiety from the nitrogen at position 1 to the carbon at position 3.

• Indomethacin: A well-established non-steroidal anti-inflammatory drug (NSAID) that also features an indole-1-acetic acid core, providing a clinically relevant standard for anti-inflammatory potency.[5][6][7]

This comparison will illuminate the principles of structure-activity relationships (SAR) within this chemical family, offering insights for researchers in drug design and development.

Profiling the Comparators

A molecule's biological function is intrinsically linked to its three-dimensional structure and chemical properties. Here, we dissect the key features of our selected indole derivatives.

• (3-Acetyl-indol-1-yl)-acetic acid: This molecule is characterized by two main substitutions on the indole ring: an acetic acid group on the nitrogen at position 1 and an acetyl group at position 3. The N1-acetic acid moiety is a common feature in potent anti-inflammatory agents. The C3-acetyl group, a ketone, is an important synthetic starting material for many bioactive indole alkaloids.[8][9] Data on the specific biological activity of this compound is limited, making its analysis through the lens of SAR particularly valuable.

• Indole-3-acetic acid (IAA): As a crucial plant growth regulator, IAA's primary role is in botany.[4] However, it is also a metabolite of tryptophan produced by gut microbiota and has demonstrated anti-inflammatory and antioxidant properties in mammalian cells.[10][11][12][13] It significantly reduces the expression of pro-inflammatory cytokines like IL-1β and IL-6 and mitigates oxidative stress.[10][11] Structurally, the acetic acid group is at the C3 position, which is the most reactive site on the indole ring for electrophilic substitution.[1]

• Indomethacin: A potent, non-selective inhibitor of the cyclooxygenase (COX) enzymes, Indomethacin is a widely used NSAID for treating pain and inflammation.[5][6][7] Its structure features the indole-1-acetic acid core, similar to our focus compound. However, it also possesses a 5-methoxy group and a 2-methyl group, and the nitrogen is attached to a p-chlorobenzoyl group. These additional functionalities are crucial for its high-potency, time-dependent inhibition of COX enzymes.[14][15]

Comparative Analysis: Physicochemical and Biological Properties

The seemingly subtle shifts in functional group placement dramatically alter the physicochemical and biological profiles of these molecules.

Physicochemical Properties and Drug-Likeness

A compound's potential as a drug is often initially assessed by its physicochemical properties, which influence its absorption, distribution, metabolism, and excretion (ADME). Lipinski's Rule of Five provides a guideline for evaluating drug-likeness for orally administered drugs.[16][17]

Compound	Molecular Weight ( g/mol )	LogP (Lipophilicity)	H-Bond Donors	H-Bond Acceptors
(3-Acetyl-indol-1-yl)-acetic acid	217.22	~1.8	1	3
Indole-3-acetic acid (IAA)	175.18	~1.4	1	2
Indomethacin	357.79	~3.1	1	4
Note: LogP values are estimations and can vary based on the calculation method.

Analysis:

• Lipophilicity (LogP): Indomethacin is the most lipophilic, which facilitates its ability to cross cell membranes, including the blood-brain barrier.[5] (3-Acetyl-indol-1-yl)-acetic acid has intermediate lipophilicity, while IAA is the most hydrophilic. This suggests that our focus compound and IAA may have different distribution profiles compared to Indomethacin.

• Drug-Likeness: All three compounds generally adhere to Lipinski's Rule of Five, suggesting they possess physicochemical properties that are favorable for development as oral drugs.[16][17]

Biological Activity: Anti-inflammatory Potential

The primary mechanism for many indole-based anti-inflammatory agents is the inhibition of cyclooxygenase (COX) enzymes, which are responsible for producing pro-inflammatory prostaglandins.[5][7]

Compound	Target(s)	IC50 Values	Mechanism Highlights
(3-Acetyl-indol-1-yl)-acetic acid	Predicted: COX-1/COX-2	Not Available	The N1-acetic acid suggests potential COX inhibition. The C3-acetyl group's influence is a key unknown.
Indole-3-acetic acid (IAA)	NF-κB, HO-1	Not applicable for COX	Reduces LPS-induced expression of IL-1β, IL-6, and mitigates nuclear translocation of NF-κB p65.[10][11] Its effect is HO-1 dependent.[10][11]
Indomethacin	COX-1, COX-2	COX-1: ~0.1 µMCOX-2: ~0.9 µM	Potent, non-selective, time-dependent inhibitor of COX enzymes.[5][6][7][15]
Note: IC50 values can vary significantly depending on assay conditions.

Structure-Activity Relationship (SAR) Insights:

• The N1-Acetic Acid Moiety: The presence of the acetic acid group at the N1 position is a critical feature for the potent COX inhibition seen in Indomethacin and other NSAIDs.[18] This acidic group is essential for interacting with key residues within the COX active site. This strongly suggests that (3-Acetyl-indol-1-yl)-acetic acid, which shares this feature, is a candidate for COX inhibition.

• The C3-Substitution: The nature of the substituent at the C3 position profoundly impacts activity. In IAA, the acetic acid at C3 confers anti-inflammatory properties through a different mechanism (NF-κB and HO-1 modulation) rather than direct COX inhibition.[10][11] In our focus compound, the C3-acetyl group is an electron-withdrawing group. Its effect on potential COX binding is not documented but is a critical area for investigation. In contrast, the absence of a large substituent at C3 in Indomethacin allows its benzoyl group to occupy a key hydrophobic channel in the COX enzyme.

• Other Substitutions: The additional groups on Indomethacin (2'-methyl, 5-methoxy, p-chlorobenzoyl) are optimized for high-affinity binding within the COX active site, explaining its superior potency compared to simpler indole acetic acids.[14]

Visualizing the Mechanism and Workflow

To better understand the context of this analysis, the following diagrams illustrate the relevant biological pathway and a typical experimental workflow.

Prostaglandin Synthesis Pathway and NSAID Inhibition

This diagram shows the conversion of arachidonic acid into prostaglandins by COX enzymes and the point of inhibition by NSAIDs like Indomethacin.

Caption: Mechanism of COX inhibition by indole-derivative NSAIDs.

Experimental Workflow: In Vitro COX Inhibition Assay

This flowchart outlines the key steps in a typical fluorometric assay to determine a compound's ability to inhibit COX-2.

Caption: Workflow for a fluorometric COX-2 inhibitor screening assay.

Detailed Experimental Protocol: Fluorometric COX-2 Inhibition Assay

This protocol is adapted from commercially available kits and provides a reliable method for screening potential COX-2 inhibitors like (3-Acetyl-indol-1-yl)-acetic acid.[19][20]

Objective: To determine the half-maximal inhibitory concentration (IC50) of a test compound against human recombinant COX-2.

Materials:

• Human Recombinant COX-2 Enzyme[19]

• COX Assay Buffer (e.g., 0.1 M Tris-HCl, pH 8.0)[21]

• COX Probe (e.g., Amplex™ Red)[22]

• COX Cofactor (e.g., in DMSO)[19]

• Arachidonic Acid (Substrate)[21]

• Test Compound ((3-Acetyl-indol-1-yl)-acetic acid) dissolved in DMSO

• Positive Control (e.g., Celecoxib)[19]

• 96-well black microplate

• Fluorescence microplate reader

Procedure:

• Reagent Preparation:

  • Prepare all reagents according to the manufacturer's instructions. Thaw the COX-2 enzyme on ice immediately before use.[19]

  • Prepare a working solution of Arachidonic Acid in Assay Buffer.

• Test Compound Preparation:

  • Prepare a stock solution of (3-Acetyl-indol-1-yl)-acetic acid in DMSO.

  • Create a series of 10-fold serial dilutions of the test compound and positive control in Assay Buffer. The final concentration in the well should be accounted for.[22]

• Assay Plate Setup:

  • Designate wells for:

    • Enzyme Control (EC): Contains enzyme and DMSO vehicle, representing 100% activity.

    • Negative Control: Contains buffer but no enzyme.

    • Test Compound (S): Contains enzyme and various concentrations of the test compound.

    • Positive Control: Contains enzyme and various concentrations of Celecoxib.

• Reaction Assembly:

  • To each well (final volume 100 µL), add the components in the following order:

    • 70 µL COX Assay Buffer.

    • 10 µL COX Probe/Cofactor mix.

    • 10 µL of diluted Test Compound, Positive Control, or DMSO vehicle.[19]

    • Add 10 µL of diluted COX-2 enzyme solution to all wells except the Negative Control.

• Pre-incubation:

  • Incubate the plate for 10-15 minutes at 37°C. This step is crucial for time-dependent inhibitors like many indole derivatives.[15][21]

• Initiation and Measurement:

  • Initiate the reaction by adding 10 µL of the Arachidonic Acid solution to all wells simultaneously, preferably with a multi-channel pipette.[19]

  • Immediately begin reading the fluorescence kinetically at an excitation wavelength of ~535 nm and an emission wavelength of ~587 nm.[19] Record data every minute for 5-10 minutes.

• Data Analysis:

  • Determine the rate of reaction (slope) for each well from the linear portion of the kinetic curve.

  • Calculate the percent inhibition for each concentration of the test compound using the formula: % Inhibition = [(Rate_EC - Rate_S) / Rate_EC] * 100

  • Plot the percent inhibition versus the logarithm of the test compound concentration and fit the data to a dose-response curve to determine the IC50 value.

Conclusion and Future Directions

This comparative guide illuminates the structure-activity relationships governing the anti-inflammatory potential of indole acetic acid derivatives. While Indole-3-acetic acid (IAA) exhibits modest anti-inflammatory effects via NF-κB/HO-1 pathways, the placement of the acetic acid moiety at the N1 position, as seen in Indomethacin, is a key determinant for potent COX inhibition.[10][11][18]

Based on this analysis, (3-Acetyl-indol-1-yl)-acetic acid emerges as a promising candidate for a COX-inhibiting anti-inflammatory agent due to its N1-acetic acid group. However, the influence of the C3-acetyl substituent remains the most critical unknown. This group could either enhance or hinder binding to the COX active site.

Future research should prioritize:

• In Vitro COX-1/COX-2 Inhibition Assays: Experimentally determine the IC50 values for (3-Acetyl-indol-1-yl)-acetic acid using the protocol detailed above to quantify its potency and selectivity.

• Molecular Docking Studies: Computationally model the binding of the compound within the active sites of COX-1 and COX-2 to predict its binding mode and affinity, explaining the role of the C3-acetyl group.

• Cell-Based Assays: Evaluate its ability to reduce prostaglandin production and inhibit inflammatory cytokine release in cell models (e.g., LPS-stimulated RAW264.7 macrophages).[23]

By systematically exploring these avenues, the full therapeutic potential of (3-Acetyl-indol-1-yl)-acetic acid can be elucidated, potentially adding a new member to the valuable class of indole-based pharmaceuticals.

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